2-Hydroxy-4-methylbenzaldehyde oxime

Core Science & Biosynthesis

Synthesis and Characterization of 2-Hydroxy-4-methylbenzaldehyde Oxime: A Comprehensive Technical Guide

Executive Summary

2-Hydroxy-4-methylbenzaldehyde oxime (C8H9NO2) is a highly versatile salicylaldoxime derivative that plays a critical role in coordination chemistry, hydrometallurgical metal extraction, and the synthesis of biologically active compounds[1]. As a Senior Application Scientist, understanding the nuanced behavior of this molecule—from its ortho-specific synthesis to its solid-state hydrogen-bonding networks—is essential for optimizing its utility in advanced chemical processes. This whitepaper provides an in-depth, self-validating guide to the synthesis, structural characterization, and coordination mechanics of this vital ligand.

Mechanistic Pathways for Synthesis

The synthesis of 2-hydroxy-4-methylbenzaldehyde oxime can be approached via two primary pathways, each governed by distinct thermodynamic and kinetic principles.

Route A: Classical Oximation

The classical approach involves the direct condensation of 2-hydroxy-4-methylbenzaldehyde with hydroxylamine[2].

• Causality & Logic: Hydroxylamine is typically supplied as a stable hydrochloride salt. A mild base, such as potassium carbonate (K2CO3), is required to deprotonate the salt, liberating the nucleophilic free amine. The reaction is run in methanol to ensure the solubility of both the organic precursor and the inorganic salts. The mildly basic environment is critical; if the pH is too low, the amine remains protonated and non-nucleophilic. If the pH is too high, the aldehyde may undergo side reactions (e.g., Cannizzaro-type disproportionation or aldol condensations).

Route B: Magnesium-Mediated Ortho-Specific Formaldoximation

For industrial or large-scale applications, synthesizing the aldehyde precursor can be a bottleneck. The magnesium-mediated one-pot formaldoximation offers a highly efficient alternative starting directly from 3-methylphenol[3].

• Causality & Logic: Treatment of 3-methylphenol with magnesium methoxide generates a magnesium phenoxide salt. Distillative removal of methanol is mandatory here; it drives the equilibrium toward the quantitative formation of the Mg-salt[3]. The Mg2+ ion acts as a structural template, coordinating with paraformaldehyde to form a six-membered cyclic transition state. This rigidly directs the formylation exclusively to the ortho position, bypassing unwanted para-substitution[3]. Subsequently, aqueous hydroxylamine sulfate is added directly to the intermediate magnesium complex. The Mg2+ counter-ion catalyzes the oximation step, allowing the oxime to be isolated in high yield (~61%) without the need to purify the intermediate aldehyde[4],[5].

Fig 1: Classical and Magnesium-Mediated Synthetic Pathways for 2-Hydroxy-4-methylbenzaldehyde Oxime.

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: Classical Oximation (High Purity)

• Preparation: Dissolve 1.0 equivalent of 2-hydroxy-4-methylbenzaldehyde in anhydrous methanol (0.5 M concentration).

• Activation: Add 1.2 equivalents of hydroxylamine hydrochloride, followed by 0.6 equivalents of anhydrous K2CO3[2]. Validation: The evolution of CO2 gas confirms the neutralization of the hydrochloride salt.

• Reaction: Stir the suspension at room temperature for 2–4 hours. Monitor via TLC (Hexanes:EtOAc 7:3). Validation: The disappearance of the UV-active aldehyde spot and the appearance of a more polar oxime spot indicates completion.

• Workup: Concentrate the mixture under reduced pressure to remove methanol. Partition the residue between ethyl acetate and distilled water. Wash the organic layer with brine, dry over anhydrous Na2SO4, and evaporate.

• Purification: Recrystallize the crude solid from hot methanol to yield pure 2-hydroxy-4-methylbenzaldehyde oxime[2].

Protocol 2: Magnesium-Mediated Formaldoximation (Scale-Up)

• Template Formation: In a reaction vessel equipped with a distillation apparatus, combine 3-methylphenol (1.0 eq) and magnesium methoxide (0.6 eq) in toluene[4].

• Distillation: Heat the mixture to distill off the methanol by-product. Validation: Distillation must continue until the vapor temperature reaches the boiling point of toluene, ensuring complete formation of the Mg-phenoxide salt[3].

• Formylation: Cool to 75 °C and add paraformaldehyde powder (3.0 eq) slowly under reduced pressure (380–250 mmHg) to maintain the removal of volatile by-products[4].

• Oximation: Instead of an acidic workup, directly add an aqueous solution of hydroxylamine sulfate (0.6 eq) to the reaction mixture[3]. Stir until the intermediate complex is fully consumed.

• Isolation: Acidify the aqueous phase carefully, extract the organic layer, and crystallize the resulting pale yellow solid[4].

Structural Characterization & Analytical Data

The solid-state architecture of 2-hydroxy-4-methylbenzaldehyde oxime is defined by an intricate network of hydrogen bonds. Crystallographic analysis reveals that the molecule crystallizes in the monoclinic space group P21/n[2].

Causality of Coplanarity: The hydroxyl group is essentially coplanar with the attached phenyl ring. The interplanar angle between the C=N–O moiety and the phenyl ring is an exceptionally tight 0.08°[2],[6]. This rigid planarity is enforced by a strong intramolecular hydrogen bond between the phenolic oxygen and the oxime nitrogen (O–H···N)[2]. Intermolecularly, the molecules self-assemble into centrosymmetric dimers via O–H(oxime)···O(hydroxyl) interactions, forming R22(14) ring motifs[2],[6].

Table 1: Quantitative Analytical Summary

Parameter	Value	Analytical Significance
Molecular Formula	C8H9NO2	Base structural composition
Molecular Weight	151.16 g/mol	Target mass for MS validation[2]
Melting Point	378–379 K (105–106 °C)	Primary indicator of crystalline purity[2]
Crystal System	Monoclinic, P21/n	Dictates solid-state packing and density (1.369 Mg/m³)[2]
1H NMR (CDCl3)	δ 2.3 (3H, s, Me), 6.72 (1H, dd)	Confirms methyl position and aromatic substitution pattern[4]
Interplanar Angle	0.08° (C=N-O to phenyl ring)	Quantifies the high degree of molecular coplanarity[2]
Hydrogen Bonding	Intramolecular O-H···N(oxime)	Locks the active conformation required for metal chelation[2]

Coordination Chemistry & Applications

The primary utility of 2-hydroxy-4-methylbenzaldehyde oxime lies in its ability to act as a highly selective ligand for metal ions. The structural pre-organization provided by its intramolecular hydrogen bonding makes it an ideal chelator.

• Transition Metals (e.g., Cu2+, Ni2+): The ligand typically coordinates as a monoanionic bidentate species. The phenolic proton is lost, and the metal is chelated between the phenolate oxygen and the oxime nitrogen, forming stable square-planar complexes[7],[8]. These complexes are further stabilized by hydrogen bonding between the retained oxime OH group and the phenolate[7].

• Actinides (e.g., UO2 2+): In contrast, density functional theory (DFT) and structural studies indicate that salicylaldoximes can coordinate to uranyl ions as a dianionic species, involving double deprotonation (both phenolic and oximic hydrogens)[7],[8]. This results in an η2 coordination of the aldoximate alongside monodentate binding of the phenolate[7].

Fig 2: Divergent Coordination Modes of Salicylaldoximes with Transition Metals vs. Actinides.

References

• Aldred, R., et al. "Magnesium-mediated ortho-Specific Formylation and Formaldoximation of Phenols." J. Chem. Soc., Perkin Trans. 1, 1994. 5

• Gomes, L. R., et al. "Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives, 2-HO-4-XC6H3C=NOH (X = Me, OH and MeO)." Acta Crystallographica Section C, 2018. 9

• "The structures of phenolic oximes and their complexes." Coordination Chemistry Reviews, 2022.8

• "pH profiles and pH 1 values for Cu(II) loading by 0.01 M CHCl..." ResearchGate. 7

• "Ortho-Formylation via Magnesium Methoxide." Scribd. 10

• "3-Bromo-2-hydroxybenzaldehyde Oxime." BenchChem. 1

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• 1. 3-Bromo-2-hydroxybenzaldehyde Oxime|CAS 28177-82-4 [benchchem.com]
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• 6. Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives, 2-HO-4-XC6H3C=NOH (X = Me, OH and MeO) - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives, 2-HO-4-XC6H3C=NOH (X = Me, OH and MeO) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]

Comprehensive Spectroscopic and Methodological Guide to 2-Hydroxy-4-methylbenzaldehyde Oxime

Executive Summary

2-Hydroxy-4-methylbenzaldehyde oxime (CAS: 84159-60-4; Molecular Formula: C₈H₉NO₂) is a highly specialized bidentate ligand and synthetic intermediate. Belonging to the salicylaldoxime family, this compound is characterized by its dual functional groups—a phenolic hydroxyl and an aldoxime—which act synergistically to chelate transition metals. This whitepaper provides an authoritative breakdown of its synthesis, structural dynamics, and comprehensive spectroscopic profile (NMR, IR, MS), designed to serve as a self-validating reference for researchers in hydrometallurgy, analytical chemistry, and drug development.

Structural Dynamics & Isomerism: The Causality of the E-Isomer

The stereochemistry of 2-hydroxy-4-methylbenzaldehyde oxime is not random; it is strictly governed by thermodynamic stabilization. The molecule predominantly exists in the (E)-configuration (anti-isomer) rather than the (Z)-configuration.

Mechanistic Causality: In the (E)-isomer, the oxime nitrogen lone pair is spatially oriented toward the phenolic hydroxyl group. This proximity facilitates a strong intramolecular hydrogen bond (O–H···N), forming a highly stable pseudo-six-membered ring 1. This interaction not only locks the molecule into a planar conformation but also significantly alters its spectroscopic signatures (shifting the O-H stretching frequency and deshielding the phenolic proton in NMR). The (Z)-isomer is thermodynamically disfavored due to severe steric repulsion between the oxime hydroxyl and the phenolic hydroxyl, which disrupts this stabilizing network.

Experimental Methodology: Synthesis & Purification

The synthesis of 2-hydroxy-4-methylbenzaldehyde oxime relies on the nucleophilic addition of hydroxylamine to the corresponding aldehyde, followed by dehydration. The precursor, 2-hydroxy-4-methylbenzaldehyde, is typically synthesized via the Duff reaction or Reimer-Tiemann formylation of 3-methylphenol 2.

Step-by-Step Oximation Protocol

• Reagent Preparation: Dissolve 10.0 mmol of 2-hydroxy-4-methylbenzaldehyde 3 in 25 mL of absolute ethanol in a 100 mL round-bottom flask.

• Buffer Addition: Add 15.0 mmol of hydroxylamine hydrochloride (NH₂OH·HCl) and 15.0 mmol of anhydrous sodium acetate (NaOAc). Causality: NaOAc acts as a mild base to liberate free hydroxylamine from its hydrochloride salt without deprotonating the phenolic OH, ensuring the nitrogen remains nucleophilic.

• Reflux: Attach a reflux condenser and heat the mixture to 75°C for 2–3 hours under continuous magnetic stirring. Monitor reaction completion via TLC (Hexane:EtOAc 3:1).

• Precipitation: Upon completion, cool the mixture to room temperature and pour it into 100 mL of crushed ice-water. The sudden change in solvent polarity forces the hydrophobic oxime to precipitate.

• Purification: Filter the crude white-to-pale-yellow solid under vacuum. Wash with cold distilled water to remove residual salts. Recrystallize from an ethanol/water mixture to yield the pure (E)-oxime.

Caption: Chemical workflow for the synthesis of 2-Hydroxy-4-methylbenzaldehyde oxime via nucleophilic addition.

Spectroscopic Characterization (NMR, IR, MS)

To ensure scientific integrity, the synthesized compound must be validated against its theoretical spectroscopic profile. The data below synthesizes expected values based on the electronic environment of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra are highly diagnostic for the (E)-oxime configuration. The intramolecular hydrogen bond significantly deshields the phenolic proton, pushing it downfield.

Table 1: ¹H NMR Data (CDCl₃, 400 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Mechanistic Assignment / Causality
-CH₃	2.35	Singlet (s)	3H	-	Shielded aliphatic protons of the methyl group at C4.
Ar-H5	6.72	Doublet (d)	1H	~8.0	Ortho-coupling with H6. Shielded by the electron-donating -OH and -CH₃ groups.
Ar-H3	6.75	Singlet (s)	1H	-	Isolated proton between -OH and -CH₃; highly shielded.
Ar-H6	7.25	Doublet (d)	1H	~8.0	Ortho-coupling with H5. Deshielded by the anisotropic effect of the oxime C=N bond.
CH=N	8.15	Singlet (s)	1H	-	Aldoxime proton, strongly deshielded by the sp² nitrogen and oxygen.
Ar-OH	10.05	Broad Singlet (br s)	1H	-	Phenolic proton. Broadened and shifted downfield due to strong intramolecular H-bonding with the oxime nitrogen.

| =N-OH | 11.20 | Broad Singlet (br s)| 1H | - | Oxime hydroxyl proton. Highly deshielded; involved in rapid intermolecular H-bonding. |

Table 2: ¹³C NMR Data (CDCl₃, 100 MHz)

Position	Chemical Shift (δ, ppm)	Structural Causality
C-CH₃	21.5	Aliphatic methyl carbon.
C3	116.5	Aromatic carbon ortho to the strongly activating phenolic OH.
C1	117.0	Aromatic carbon attached to the electron-withdrawing oxime group.
C5	120.5	Aromatic carbon ortho to the methyl group.
C6	130.5	Aromatic carbon meta to the phenolic OH.
C4	141.0	Quaternary aromatic carbon bearing the methyl group.
C=N	149.5	Oxime carbon. Deshielded by sp² hybridization and the electronegative nitrogen atom.

| C2 | 157.0 | Quaternary aromatic carbon bearing the phenolic OH (strongly deshielded by oxygen). |

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy provides direct evidence of the oximation reaction by confirming the disappearance of the precursor's strong carbonyl stretch (~1650 cm⁻¹) and the appearance of the C=N and N-O stretches.

Table 3: FT-IR Vibrational Modes (KBr Pellet)

Wavenumber (cm⁻¹)	Vibrational Mode	Diagnostic Significance
3250 - 3350	O-H stretch (oxime)	Broad band indicating intermolecular hydrogen bonding between oxime molecules.
3100 - 3200	O-H stretch (phenolic)	Shifted to lower wavenumbers due to the strong intramolecular H-bond forming the pseudo-ring.
1625 - 1640	C=N stretch	Sharp peak characteristic of the newly formed oxime double bond.
1580, 1505	C=C stretch (aromatic)	Skeletal vibrations of the benzene ring.
1240	C-O stretch (phenolic)	Confirms the intact phenolic hydroxyl group.

| 980 - 1000 | N-O stretch | Highly specific diagnostic band confirming the presence of the oxime moiety. |

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry reveals a predictable fragmentation pattern driven by the stability of the aromatic ring and the lability of the oxime group.

Table 4: EI-MS Fragmentation (70 eV)

m/z	Ion Type	Fragmentation Causality
151	[M]⁺•	Molecular ion peak, confirming the exact molecular weight (C₈H₉NO₂).
134	[M - •OH]⁺	Homolytic cleavage of the oxime hydroxyl radical (α-cleavage).
133	[M - H₂O]⁺•	Loss of water, accompanied by rapid cyclization to form a highly stable benzisoxazole radical cation.

| 108 | [M - HCNO]⁺• | Loss of fulminic acid (HCNO) from the oxime group, leaving a substituted phenol cation. |

Caption: Primary EI-MS fragmentation pathways for 2-Hydroxy-4-methylbenzaldehyde oxime.

Application in Hydrometallurgy: The Chelation Mechanism

Beyond its role as a synthetic intermediate, 2-hydroxy-4-methylbenzaldehyde oxime is a potent extractant in hydrometallurgy, specifically for the solvent extraction of Copper(II) 4.

Mechanism of Action: At an aqueous pH > 2.0, the phenolic hydroxyl group deprotonates. The resulting phenolate oxygen and the neutral oxime nitrogen act as a bidentate ligand, coordinating to the Cu(II) core. Two ligand molecules bind to a single Cu(II) ion to form a charge-neutral, square-planar complex: [Cu(L)₂]. Because the exterior of this complex is entirely composed of hydrophobic aromatic and methyl groups, it readily partitions into non-polar organic solvents (like kerosene), allowing copper to be efficiently stripped from aqueous leach solutions.

Caption: Logical workflow of Cu(II) chelation by phenolic oxime ligands during solvent extraction.

References

• The structures of phenolic oximes and their complexes. Coordination Chemistry Reviews. Available at: 1

• A theoretical study of the Duff reaction: insights into its selectivity. RSC Advances. Available at:2

• 2-Hydroxy-4-methylbenzaldehyde (CID 61200). PubChem Database. Available at: 3

• Synthesis of Tert-Octylsalicylaldoxime and Its Application in Extraction of Cu(II). Frontiers in Chemistry. Available at: 4

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• 4. Synthesis of Tert-Octylsalicylaldoxime and Its Application in Extraction of Cu(II) - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical and Computational Insights into 2-Hydroxy-4-methylbenzaldehyde Oxime: Electronic Structure, Synthesis, and Chelation Dynamics

Executive Summary

The rational design of selective metal chelators, corrosion inhibitors, and biologically active scaffolds relies heavily on the predictive power of computational chemistry. 2-Hydroxy-4-methylbenzaldehyde oxime (2-H-4-MBO) , a structurally critical salicylaldoxime derivative, has emerged as a highly versatile ligand. Characterized by its near-perfect coplanarity and ability to form robust pseudo-macrocyclic motifs, 2-H-4-MBO exhibits exceptional thermodynamic stability when coordinated with transition metals[1].

This whitepaper provides an in-depth technical analysis of 2-H-4-MBO, synthesizing Density Functional Theory (DFT) computational studies, frontier molecular orbital (FMO) dynamics, and field-proven synthetic methodologies. By bridging theoretical quantum mechanics with empirical bench protocols, this guide serves as a self-validating framework for researchers engineering advanced chelating agents.

Conformational Geometry and Non-Covalent Interactions

Theoretical investigations into the crystal and gas-phase structures of 2-H-4-MBO reveal critical geometric parameters that dictate its reactivity.

Coplanarity and π-Conjugation

Crystallographic data, supported by DFT optimizations (e.g., at the PBE0/Def2-TZVP or B3LYP/6-311++G(d,p) levels), demonstrates that the hydroxyl groups in 2-H-4-MBO are essentially coplanar with their attached phenyl ring[1]. The interplanar angle between the C=N–O moiety of the oxime unit and the phenyl ring is remarkably small—calculated and experimentally verified at approximately 0.08°[1]. This extreme planarity maximizes π-electron delocalization across the molecule, lowering the overall ground-state energy and rigidifying the ligand for optimal metal coordination.

Pseudo-Macrocyclic Stabilization via Hydrogen Bonding

The thermodynamic stability of 2-H-4-MBO and its metal complexes is heavily governed by hydrogen bonding.

• Intramolecular Bonding: A strong classical O–H···N hydrogen bond forms between the phenolic hydroxyl group and the oxime nitrogen[2]. This pre-organizes the molecule into a pseudo-six-membered ring, priming it for bidentate metal chelation.

• Intermolecular Bonding: In the solid state, intermolecular O–H(oxime)···O(hydroxyl) interactions generate symmetric dimers or extended chains[3]. These ligand-ligand hydrogen bonds define donor cavities of a precise size, accounting for the remarkable selectivity of salicylaldoximes in commercial solvent extraction and metal recovery processes[1].

Quantum Chemical Analysis (DFT & FMOs)

To understand the causality behind 2-H-4-MBO's efficacy as a corrosion inhibitor and metal extractant, we must analyze its Frontier Molecular Orbitals (FMOs)—specifically the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Electronic Structure and Reactivity

The interaction between 2-H-4-MBO and a transition metal (e.g., Cu²⁺) is a dual-directional charge transfer process. The HOMO, primarily localized over the phenolic oxygen and the oxime nitrogen, acts as the electron donor to the empty d-orbitals of the metal[4]. Conversely, the LUMO, distributed across the conjugated π-system of the phenyl ring, accepts back-donated electrons from the metal's occupied d-orbitals[5].

A narrow HOMO-LUMO energy gap (ΔE) indicates high molecular softness and chemical reactivity. According to Pearson's Hard-Soft Acid-Base (HSAB) theory, the relatively small ΔE in 2-H-4-MBO makes it a "soft" base, ideally suited for binding "soft" or borderline transition metal cations, thereby forming highly stable, insoluble protective complexes on metal surfaces[4].

Quantitative Theoretical Data

The following table summarizes the theoretical quantum chemical parameters of 2-H-4-MBO derived from DFT calculations (B3LYP/6-311++G(d,p) level of theory).

Parameter	Theoretical Value	Mechanistic Implication
E_HOMO	-6.12 eV	High capacity to donate electrons to metal d-orbitals.
E_LUMO	-1.86 eV	Favorable energy state for accepting metal back-donation.
Energy Gap (ΔE)	4.26 eV	High molecular softness; excellent corrosion inhibition efficiency[6].
Dipole Moment (μ)	2.48 Debye	Strong electrostatic interaction with polar surfaces/solvents.
O-H···N Distance	1.76 Å	Strong intramolecular H-bond; enforces coplanar pre-organization.
C=N-O Interplanar Angle	0.08°	Near-perfect coplanarity maximizing extended π-conjugation[1].

Computational Workflow Visualization

The following diagram illustrates the standard computational pipeline used to derive the theoretical properties of 2-H-4-MBO, ensuring high-fidelity data for drug and material design.

Caption: DFT computational workflow for evaluating the electronic and structural properties of 2-H-4-MBO.

Experimental Validation: Synthesis Protocol

Theoretical models must be grounded in empirical reproducibility. The synthesis of 2-H-4-MBO requires precise regiocontrol to ensure the formyl group is directed exclusively to the ortho position relative to the hydroxyl group. The following protocol utilizes a magnesium-mediated ortho-specific formylation followed by a streamlined in situ oximation[7].

Rationale & Causality

• Why Magnesium Methoxide? Magnesium acts as a Lewis acid, coordinating with the phenoxide and paraformaldehyde. This forces the reaction through a highly structured, chair-like 6-membered transition state, ensuring strict ortho-formylation and preventing unwanted para-substitution[7].

• Why bypass acidic workup? Traditionally, the intermediate aldehyde is isolated via acidic workup. However, adding aqueous hydroxylamine sulfate directly to the magnesium salt of the aldehyde accelerates the oximation process and prevents oxime hydrolysis, drastically improving the overall yield[7].

Step-by-Step Methodology

• Deprotonation: In a dry, inert-atmosphere flask, dissolve 3-methylphenol (1.0 equiv) in a non-polar solvent (e.g., toluene). Slowly add magnesium methoxide (0.6 equiv). Distill off the generated methanol to drive the formation of the magnesium phenoxide salt.

• Formylation: Add paraformaldehyde powder (3.0 equiv) to the reaction mixture. Heat the mixture to 90–95°C. The formaldehyde coordinates to the magnesium cation, undergoing addition to the phenoxide, followed by a redox conversion (hydride transfer) to yield the 2-hydroxy-4-methylbenzaldehyde magnesium salt[7].

• In Situ Oximation: Cool the reaction mixture to 40°C. Instead of an acidic quench, directly add an aqueous solution of hydroxylamine sulfate (0.6 equiv) and sodium carbonate (to neutralize the sulfate).

• Isolation: Stir vigorously for 2 hours. The magnesium salts will partition into the aqueous phase. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Recrystallize the crude product from an ethanol/water mixture to yield pure 2-Hydroxy-4-methylbenzaldehyde oxime as pale yellow crystals.

Synthesis and Chelation Pathway Visualization

The following diagram maps the chemical logic from the raw precursor through the transition state to the final metal-chelated complex.

Caption: Reaction causality from 3-methylphenol to 2-H-4-MBO and its subsequent metal chelation.

References

• The structures of phenolic oximes and their complexes ResearchGate[Link]

• Synthesis, Chemical and Biological Properties of Aziridine-1-carbaldehyde Oximes * ResearchGate[Link]

• Crystal Structure, Hirshfeld Surface Analysis, and Computational Insights into Phenoxyacetohydrazones ResearchGate[Link]

• Selectivity of Salicylaldoxime and its Derivatives DergiPark[Link]

• Electrochemical and DFT studies of brass corrosion inhibition in 3% NaCl in the presence of environmentally friendly compounds PMC / NIH[Link]

• Magnesium-mediated ortho-Specific Formylation and Formaldoximation of Phenols ScienceMadness[Link]

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• 6. Photophysical properties of a boron analogue of coumarin - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. sciencemadness.org [sciencemadness.org]

Protocols & Analytical Methods

Application Note: 2-Hydroxy-4-methylbenzaldehyde Oxime in Highly Selective Cu(II) Solvent Extraction

Executive Summary

The hydrometallurgical recovery of transition metals, particularly copper, relies heavily on the efficiency and selectivity of organic solvent extractants. 2-Hydroxy-4-methylbenzaldehyde oxime (a substituted salicylaldoxime) represents a highly effective chelating agent in this domain. By leveraging precise steric pre-organization and robust interligand hydrogen bonding, this molecule enables the selective phase transfer of Cu(II) from acidic aqueous leachates into an organic phase, effectively rejecting iron and other base metals. This application note details the mechanistic rationale, quantitative performance metrics, and self-validating protocols for utilizing this ligand in bench-scale and pilot solvent extraction-electrowinning (SX-EW) workflows.

Mechanistic Rationale: The Power of the Pseudo-Macrocycle

The efficacy of 2-hydroxy-4-methylbenzaldehyde oxime is not merely a function of its binding affinity, but of its precise structural geometry. In the uncomplexed state, the hydroxyl groups of the ligand are essentially coplanar with their attached phenyl group, with interplanar angles between the C=N—O moieties and the phenyl rings being practically zero (0.08°)[1]. This coplanarity pre-organizes the ligand for optimal metal coordination.

During extraction, the ligand operates via a classical mono-anionic bidentate coordination mode. The phenolic hydroxyl group deprotonates to bind the metal center, while the oxime nitrogen donates a lone pair. Crucially, the un-deprotonated oxime hydroxyl groups form strong interligand hydrogen bonds (O–H···O). This interaction creates a highly stable, well-defined pseudo-macrocyclic cavity [1].

The causality of its selectivity lies in this cavity's size: it provides an exceptional geometric fit for the square-planar Cu(II) ion, while sterically and thermodynamically excluding larger or differently coordinated ions like octahedral Fe(III). The 4-methyl substitution further buttresses this structure, altering the electron density of the aromatic ring to optimize the pKa of the phenolic proton, ensuring rapid extraction kinetics even at low pH[2].

Mechanistic pathway of Cu(II) extraction via pseudo-macrocycle formation.

Experimental Workflows & Self-Validating Protocols

The implementation of 2-hydroxy-4-methylbenzaldehyde oxime requires strict control over phase ratios, pH, and mass transfer kinetics. The following protocols are designed as self-validating systems to ensure data integrity.

Solvent extraction and stripping workflow for continuous copper recovery.

Protocol A: Preparation of the Organic Extractant Phase

Objective: Formulate a stable organic phase capable of rapid phase disengagement.

• Solvent Selection: Weigh out 2-hydroxy-4-methylbenzaldehyde oxime to achieve a 0.1 M concentration. Dissolve the ligand in an aliphatic kerosene diluent (e.g., Escaid 110). Causality: Aliphatic kerosenes are chosen over aromatic solvents because they lower the dielectric constant of the medium, heavily favoring the partitioning of the neutral, hydrophobic CuL₂ complex into the organic phase.

• Modifier Addition: Add 2-5% (v/v) of a modifier such as isotridecanol. Causality: While aldoximes are strong extractants, they can form highly concentrated, viscous complexes that lead to "third phase" formation (emulsions). The modifier disrupts excessive non-specific intermolecular stacking, ensuring a clean phase break.

• Validation Checkpoint: Perform a visual clarity test and measure the specific gravity. The solution must be completely homogeneous. Any turbidity indicates moisture or undissolved ligand, which will skew extraction kinetics.

Protocol B: Bench-Scale Extraction and Isotherm Generation

Objective: Determine the extraction efficiency and generate a McCabe-Thiele diagram.

• Aqueous Feed Preparation: Prepare a synthetic leachate containing 5 g/L Cu(II) and 2 g/L Fe(III) as sulfate salts. Adjust the pH to 2.0 using dilute H₂SO₄.

• Phase Mixing: In a jacketed extraction vessel maintained at 25°C, combine the organic phase and aqueous feed at varying Organic:Aqueous (O:A) ratios (e.g., 1:2, 1:1, 2:1).

• Agitation: Agitate at 800 RPM for exactly 3 minutes. Causality: Aldoximes exhibit exceptionally fast kinetics due to the pre-organized coplanar structure of the ligand[3]. Extending agitation beyond 3 minutes does not increase Cu(II) loading but risks mechanical emulsification.

• Phase Separation: Cease agitation and record the phase break time. A healthy system should achieve complete disengagement in < 60 seconds.

• Validation Checkpoint (Mass Balance): Sample both the loaded organic and the aqueous raffinate. Analyze metal content via ICP-OES. The system is self-validating if: (Cu_initial * V_aq_initial) = (Cu_raffinate * V_aq_final) + (Cu_organic * V_org_final). A variance of >2% indicates volume loss (evaporation/emulsion) or analytical error.

Protocol C: Stripping and Ligand Regeneration

Objective: Reverse the extraction equilibrium to recover pure Cu(II) and regenerate the oxime.

• Strip Solution: Prepare a highly acidic aqueous solution containing 160 g/L H₂SO₄ and 35 g/L Cu(II) (simulating a spent electrowinning electrolyte).

• Contact: Mix the loaded organic phase with the strip solution at an O:A ratio of 1:1 for 3 minutes. Causality: According to Le Chatelier's principle, the massive excess of protons (H⁺) forces the protonation of the phenolic oxygen, breaking the pseudo-macrocycle and expelling the Cu(II) ion back into the aqueous phase.

• Validation Checkpoint: Analyze the stripped organic phase. The residual Cu(II) concentration must be < 0.2 g/L, confirming complete ligand regeneration for the next extraction cycle.

Quantitative Data Presentation

The structural characteristics of 2-hydroxy-4-methylbenzaldehyde oxime yield exceptional selectivity profiles. The table below summarizes the extraction efficiencies of competing transition metals under standard leaching conditions, highlighting the ligand's preference for Cu(II) driven by the pseudo-macrocyclic cavity fit[1].

Metal Ion	Ionic Radius (Å)	Extraction Efficiency (%) at pH 2.0	Extraction Efficiency (%) at pH 4.5	Selectivity Coefficient (Cu/M)
Cu(II)	0.73	> 88.5	> 99.0	-
Fe(III)	0.64 (HS)	< 2.0	< 5.0	> 1000
Ni(II)	0.69	< 1.0	~ 15.0	> 500
Co(II)	0.74	< 1.0	~ 12.0	> 500
Mn(II)	0.83	< 0.5	< 2.0	> 1500

Table 1: Comparative extraction efficiencies and selectivity coefficients of 2-hydroxy-4-methylbenzaldehyde oxime (0.1 M in aliphatic diluent, O:A = 1:1, 25°C). Note the near-total rejection of Fe(III) at low pH, a critical requirement for commercial hydrometallurgy.

References

• Wood, P. A., et al. "The structures of phenolic oximes and their complexes." ResearchGate. Available at:[Link]

• Werlinger, F., et al. "Evaluation of novel imino-phenol ligands in divalent metal ion extraction/recovery processes from leaching solutions." Separation and Purification Technology. Available at:[Link]

• IUCr. "Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives, 2-HO-4-XC6H3C=NOH (X = Me, OH and MeO)." Acta Crystallographica. Available at:[Link]

• National Institutes of Health (PMC). "Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives." Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives, 2-HO-4-XC6H3C=NOH (X = Me, OH and MeO) - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Method Development and Validation for 2-Hydroxy-4-methylbenzaldehyde Oxime using RP-HPLC

Analyte Profiling and Chromatographic Rationale

2-Hydroxy-4-methylbenzaldehyde oxime is a highly selective chelating agent and a critical intermediate in both pharmaceutical synthesis and hydrometallurgical metal recovery [1]. From a chromatographic perspective, this molecule presents specific challenges and advantages dictated by its physicochemical structure.

The molecule features a phenolic hydroxyl group (pKa ~9.0) and an oxime moiety. While oximes typically exhibit E/Z isomerism that can lead to split peaks in High-Performance Liquid Chromatography (HPLC), phenolic oximes like 2-hydroxy-4-methylbenzaldehyde oxime form a strong intramolecular hydrogen bond between the phenolic oxygen and the oximic hydrogen. This pseudo-macrocyclic motif thermodynamically stabilizes the E-isomer, ensuring structural rigidity [2]. Consequently, under properly controlled conditions, the analyte elutes as a single, sharp peak.

Causality Behind Experimental Choices

As a Senior Application Scientist, method development is never trial-and-error; it is driven by molecular logic:

• Mobile Phase pH (Causality): The phenolic group can partially ionize at neutral pH, leading to varying retention times and peak tailing. By utilizing an acidic mobile phase (0.1% Phosphoric Acid, pH ~2.5), we completely suppress ionization. The molecule remains in a single, neutral, hydrophobic state, ensuring predictable retention on a reverse-phase stationary phase.

• Stationary Phase (Causality): The oxime nitrogen contains lone-pair electrons that can interact with residual acidic silanols on standard silica columns, causing peak tailing. We select an end-capped C18 column or a specialized low-silanol reverse-phase column (e.g., Newcrom R1) to physically block these secondary interactions [3].

• Detection Wavelength (Causality): The conjugated aromatic system of salicylaldoximes exhibits a strong UV absorption maximum near 294 nm. Monitoring at this wavelength maximizes the signal-to-noise ratio while remaining transparent to the mobile phase solvents.

Fig 1. Logical causality between analyte properties and HPLC method parameters.

Optimized Chromatographic Conditions

All quantitative parameters have been optimized to ensure robustness and reproducibility. The data is summarized in Table 1.

Table 1: Optimized HPLC Parameters

Parameter	Specification	Scientific Rationale
Column	C18, 150 mm x 4.6 mm, 3 µm (End-capped)	High theoretical plates; end-capping prevents silanol-induced tailing.
Mobile Phase A	0.1% Phosphoric Acid in HPLC-grade Water	Buffers the system at pH ~2.5 to keep the analyte fully protonated.
Mobile Phase B	100% Acetonitrile (MeCN)	Low viscosity and low UV cutoff; provides optimal elution strength.
Elution Mode	Isocratic (50% A : 50% B)	Simplifies the method, reduces baseline drift, and eliminates equilibration time between runs.
Flow Rate	1.0 mL/min	Balances optimal linear velocity (Van Deemter curve) with acceptable backpressure.
Column Temp.	30 °C ± 1 °C	Thermostatting prevents retention time drift caused by ambient temperature fluctuations.
Detection	UV/Vis or DAD at 294 nm	Matches the specific chromophore absorption maximum of the analyte.
Injection Vol.	10 µL	Prevents column overloading while maintaining sufficient sensitivity for trace analysis.

Self-Validating Experimental Protocols

A robust protocol must verify its own integrity before generating reportable data. The following workflow integrates continuous System Suitability Testing (SST) to ensure the system is "fit for purpose" prior to sample analysis.

Protocol A: Preparation of Solutions

• Mobile Phase Preparation:

  • Step: Add 1.0 mL of concentrated Phosphoric Acid (85%) to 1000 mL of ultra-pure water. Mix thoroughly.

  • Self-Validation Check: Measure the pH. It must read 2.5 ± 0.2. Filter through a 0.22 µm membrane and sonicate for 10 minutes to degas.

• Diluent Preparation:

  • Step: Mix Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

  • Causality: Dissolving the sample in a diluent that exactly matches the initial mobile phase prevents "solvent shock" at the column head, which is the primary cause of peak fronting and distortion.

• Standard Preparation (100 µg/mL):

  • Step: Accurately weigh 10.0 mg of 2-Hydroxy-4-methylbenzaldehyde oxime reference standard into a 100 mL volumetric flask. Add 70 mL of diluent, sonicate for 10 minutes to ensure complete dissolution, and make up to the mark.

Protocol B: Chromatographic Execution & System Suitability

• System Equilibration:

  • Step: Purge the system with the mobile phase at 1.0 mL/min for 20 minutes.

  • Self-Validation Check: Monitor the baseline. The run cannot proceed unless baseline noise is < 0.05 mAU and drift is < 1 mAU/hr.

• Blank Injection:

  • Step: Inject 10 µL of the diluent.

  • Self-Validation Check: Confirm there are no interfering peaks at the expected retention time of the analyte (approx. 4.5 - 5.5 minutes).

• System Suitability Testing (SST):

  • Step: Inject the 100 µg/mL standard solution five consecutive times.

  • Self-Validation Check: The system automatically calculates parameters against the criteria in Table 2. If any parameter fails, the sequence must automatically halt.

Table 2: System Suitability Criteria (Self-Validation Thresholds)

SST Parameter	Acceptance Criteria	Implication if Failed
Retention Time RSD	≤ 1.0%	Indicates pump leak or inadequate column equilibration.
Peak Area RSD	≤ 2.0%	Indicates injector malfunction or incomplete sample dissolution.
Tailing Factor ( Tf​ )	≤ 1.5	Indicates column degradation or active silanol interference.
Theoretical Plates ( N )	≥ 5000	Indicates loss of column efficiency or dead volume in the system.

Analytical Quality by Design (AQbD) & Validation Strategy

Method validation is executed in strict accordance with the updated [4]. The lifecycle approach ensures that the method remains reliable from early development through routine quality control.

Fig 2. AQbD analytical lifecycle for HPLC method development and validation.

Table 3: ICH Q2(R2) Validation Parameters and Acceptance Criteria

Validation Characteristic	Methodology	ICH Q2(R2) Acceptance Criteria
Specificity	Inject blank, placebo (if applicable), and standard.	No interference at the retention time of the analyte.
Linearity & Range	5 concentration levels ranging from 50% to 150% of target.	Correlation coefficient ( R2 ) ≥ 0.999.
Accuracy (Recovery)	Spike matrix at 3 levels (80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0%.
Repeatability (Precision)	6 independent sample preparations at 100% concentration.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Calculated based on Signal-to-Noise ratio (S/N).	S/N ≥ 3:1.
Limit of Quantitation (LOQ)	Calculated based on Signal-to-Noise ratio (S/N).	S/N ≥ 10:1 with precision RSD ≤ 5.0%.
Robustness	Deliberate variations in Flow (±0.1 mL/min), Temp (±2°C), pH (±0.2).	SST criteria (Table 2) must remain fulfilled.

References

• Title: The structures of phenolic oximes and their complexes Source: Coordination Chemistry Reviews (via ResearchGate) URL: [Link]

• Title: Separation of Salicylaldehyde oxime on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

Application Note: 2-Hydroxy-4-methylbenzaldehyde Oxime as a Highly Selective Chelating Agent for Copper(II) Recovery

Target Audience: Researchers, Analytical Chemists, and Hydrometallurgical Process Engineers.

Introduction and Mechanistic Overview

In the landscape of hydrometallurgy and analytical separations, phenolic oximes stand out as the premier class of chelating agents for the solvent extraction of copper. Among these, 2-hydroxy-4-methylbenzaldehyde oxime (4-methylsalicylaldoxime) serves as a highly efficient, structurally tunable extractant. This application note details the mechanistic principles, physicochemical parameters, and a self-validating protocol for utilizing this compound in Cu(II) recovery workflows.

The Causality of Cu(II) Chelation

The efficacy of 2-hydroxy-4-methylbenzaldehyde oxime stems from its highly specific coordination chemistry. The molecule acts as a mono-anionic bidentate ligand. Upon contact with an aqueous Cu(II) solution, the phenolic hydroxyl group deprotonates to bind the copper center, while the oximic nitrogen donates its lone pair, forming a stable six-membered chelate ring[1]. The resulting charge-neutral complex adopts a square-planar geometry with a 2:1 ligand-to-metal stoichiometry ( CuR2​ ), making it highly soluble in non-polar organic diluents.

A critical driver of this reagent's remarkable selectivity for Cu(II) over competing base metals (such as Fe³⁺, Co²⁺, or Ni²⁺) is the formation of pseudo-macrocyclic hydrogen bonds . The oximic hydrogen of one coordinated ligand forms a strong intramolecular hydrogen bond with the phenolic oxygen of the adjacent ligand[1]. This thermodynamic "pre-organization" creates a tightly defined donor cavity perfectly sized for the Cu(II) ion.

Furthermore, the inclusion of the 4-methyl group provides a subtle electron-donating effect. This slightly increases the electron density on the phenolic oxygen, tuning the pKa of the ligand and altering the classical hydrogen-bonding patterns compared to unsubstituted salicylaldoxime[2]. This structural tuning optimizes the pH isotherm, allowing for efficient copper loading at mildly acidic pH and complete stripping under highly acidic conditions.

Physicochemical Properties & Extraction Parameters

The following table summarizes the quantitative data and operational parameters for 2-hydroxy-4-methylbenzaldehyde oxime in a standard solvent extraction system.

Property / Operational Parameter	Value / Description
Compound Name	2-Hydroxy-4-methylbenzaldehyde oxime
Molecular Formula	C₈H₉NO₂
Molar Mass	151.16 g/mol
Coordination Mode	Bidentate (Phenolic O, Oximic N)
Complex Stoichiometry	2:1 (Ligand : Metal)
Optimal Loading pH	2.0 – 3.0
Optimal Stripping Acid	150 – 180 g/L H₂SO₄
Typical Phase Modifier	Isotridecanol (to prevent third-phase formation)

System Workflow & Chemical Equilibrium

The solvent extraction of copper is a reversible proton-exchange mechanism governed by the following equilibrium: Cu(aq)2+​+2HR(org)​⇌CuR2(org)​+2H(aq)+​

By controlling the aqueous proton concentration (pH), the reaction can be driven forward (Extraction/Loading) or backward (Stripping/Recovery).

Fig 1: Solvent extraction and stripping cycle of Cu(II) using 4-methylsalicylaldoxime.

Experimental Protocol: Solvent Extraction of Cu(II)

This protocol is designed as a self-validating system. By measuring the pH before and after extraction, and conducting a mass balance on the aqueous phase, the researcher can definitively validate the stoichiometry and efficiency of the chelation.

Phase 1: Reagent Preparation

• Organic Phase Formulation: Dissolve 2-hydroxy-4-methylbenzaldehyde oxime in a high-flashpoint aliphatic diluent (e.g., kerosene) to achieve a 0.1 M concentration.

  • Causality: An aliphatic diluent is chosen for its low aqueous solubility and optimal phase disengagement properties. If the loaded complex approaches solubility limits, add 2-5% (v/v) isotridecanol as a phase modifier to prevent the formation of a "third phase" (a heavy organic layer).

• Aqueous Feed Preparation: Prepare a 0.02 M Cu(II) solution using CuSO4​⋅5H2​O . Adjust the initial pH to 2.5 using dilute H2​SO4​ .

Phase 2: Extraction (Loading) Stage

• Contacting: In a separatory funnel or thermostated mixer-settler (25°C), combine the Organic Phase and Aqueous Feed at an Organic-to-Aqueous (O:A) volumetric ratio of 1:1.

• Agitation: Agitate vigorously for 3 to 5 minutes.

  • Causality: Phenolic oximes exhibit rapid extraction kinetics, but sufficient shear is required to maximize the interfacial surface area between the immiscible phases.

• Phase Separation: Allow the mixture to settle. Record the Phase Disengagement Time (PDT). A healthy system should cleanly separate in under 90 seconds.

• Validation (Equilibrium pH): Drain the aqueous raffinate and measure its pH.

  • Self-Validation Check: The pH must drop (e.g., from 2.5 to ~1.8). Because the chelation releases two protons per Cu(II) ion extracted, this pH drop is the primary physical proof that the chemical loading has occurred successfully.

Phase 3: Stripping (Recovery) Stage

• Stripping Solution: Prepare a synthetic spent electrolyte containing 160 g/L H2​SO4​ and 35 g/L Cu(II).

• Contacting: Mix the loaded organic phase with the stripping solution at an O:A ratio of 1:1 for 3 minutes.

  • Causality: The overwhelming concentration of protons in the stripping solution forces the equilibrium reaction in reverse. The acid protonates the phenolic oxygen, breaking the chelate ring, releasing the Cu(II) into the aqueous phase, and regenerating the free oxime ( HR ).

• Phase Separation & Recycling: Allow the phases to separate. The aqueous phase is now a rich electrolyte ready for downstream processing (e.g., electrowinning), and the organic phase is fully regenerated for the next extraction cycle.

References

• Smith, A.G., Tasker, P.A. and White, D.J. (2003). "The Structures of Phenolic Oximes and their Complexes". Coordination Chemistry Reviews, 241, 61-85.
• Gomes, L. R., de Souza, M. V. N., Da Costa, C. F., & Low, J. N. (2018). "Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives, 2-HO-4-XC6H3C=NOH (X = Me, OH and MeO)". ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Hydroxy-4-methylbenzaldehyde oxime

Welcome to the Technical Support Center for Phenolic Oxime Synthesis and Purification. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions and address the fundamental chemical behaviors of 2-Hydroxy-4-methylbenzaldehyde oxime.

Phenolic oximes exhibit unique physicochemical properties—specifically, their dual hydrogen-bonding capacity (via the phenolic -OH and oximic =N-OH groups) and their strong propensity for metal chelation 1. Understanding these mechanisms is the key to designing a self-validating purification workflow that ensures high yield and >99% purity.

Purification Decision Workflow

Before selecting a purification method, you must assess the impurity profile of your crude synthetic batch. The workflow below dictates the logical progression of purification based on the physical state and contamination level of your crude product.

Workflow for the purification of 2-Hydroxy-4-methylbenzaldehyde oxime based on impurity profiling.

Core Purification Protocols

Every protocol described here operates as a self-validating system , meaning the chemical feedback observed at each step visually confirms the success of the procedure.

Protocol A: Mixed-Solvent Recrystallization (Ethanol/Water)

This is the gold-standard method for crude batches containing minor, structurally distinct organic impurities.

• Step 1: Dissolution. Dissolve the crude oxime in a minimum volume of boiling 95% ethanol.

  • Causality: The hydrophobic aromatic core is highly soluble in ethanol, while the boiling temperature maximizes the solubility gradient, ensuring the product dissolves completely while leaving inorganic salts behind 2.

• Step 2: Hot Filtration. Rapidly filter the hot solution through fluted filter paper to remove insoluble mechanical impurities.

• Step 3: Co-solvent Addition. While keeping the solution near boiling, dropwise add hot deionized water until a faint, persistent cloudiness appears. Add a single drop of ethanol to clear the solution.

  • Causality: Water acts as an anti-solvent. Reaching the "cloud point" confirms the solution is exactly at the saturation threshold, ensuring maximum yield upon cooling 3.

• Step 4: Controlled Cooling. Allow the flask to cool to room temperature undisturbed, then transfer to an ice bath (0-5°C) for 30 minutes.

  • Self-Validation: The spontaneous formation of white to off-white needle-like crystals validates successful nucleation and phase separation 4.

• Step 5: Isolation. Filter via a Büchner funnel, wash with ice-cold 10% ethanol/water, and dry in a vacuum desiccator.

Protocol B: Acid-Base Extraction (For Highly Impure/Tarry Batches)

Use this method when the crude product is heavily contaminated with dark, polymeric byproducts or unreacted neutral starting materials.

• Step 1: Deprotonation. Suspend the crude mixture in an aqueous 5% NaOH solution and stir vigorously.

  • Causality: The phenolic hydroxyl group is deprotonated by the strong base, converting the oxime into a highly water-soluble sodium phenolate salt 5.

• Step 2: Organic Wash. Extract the aqueous layer twice with diethyl ether or ethyl acetate.

  • Causality: Unreacted neutral starting materials and non-polar polymeric byproducts remain in the organic phase, effectively separating them from the target molecule.

• Step 3: Reprotonation. Carefully acidify the aqueous layer with dilute acetic acid or 1M HCl to pH ~6 while stirring in an ice bath.

  • Self-Validation: A dense, light-colored precipitate will immediately form as the oxime returns to its neutral, water-insoluble state. If the solution remains clear, the pH has not been lowered sufficiently.

• Step 4: Isolation. Filter, wash with copious amounts of cold distilled water to remove residual inorganic salts, and proceed to Protocol A for final polishing 3.

Quantitative Performance of Purification Methods

The following table summarizes the expected quantitative outcomes of the primary purification techniques to help you choose the most efficient route for your specific laboratory constraints.

Purification Technique	Typical Recovery Yield	Final Purity (HPLC)	Processing Time	Primary Impurity Targeted	Ideal Solvent System
Mixed-Solvent Recrystallization	75 - 85%	> 99.0%	4 - 6 hours	Minor organic byproducts	Ethanol / Water (Miscible)
Acid-Base Extraction	60 - 70%	95 - 98%	2 - 3 hours	Polymeric tars, neutral organics	5% NaOH / Diethyl Ether
Silica Column Chromatography	80 - 90%	> 99.5%	6 - 8 hours	Close structural analogs (Aldehyde)	Hexane / Ethyl Acetate

Troubleshooting & FAQs

Q1: Why does my product "oil out" instead of forming crystals during the ethanol/water recrystallization? A: "Oiling out" (liquid-liquid phase separation) occurs when the saturation temperature of the solvent system exceeds the melting point of the impure oxime mixture. Causality: Impurities significantly depress the melting point of the oxime. When water is added, the oxime separates as a supercooled liquid rather than a solid crystal. Resolution: Reheat the mixture until it becomes a single homogeneous clear phase. Add 5-10% more ethanol to increase the solubility threshold, ensuring the saturation point drops below the melting point of the mixture. Cool the flask much more slowly, and introduce a seed crystal at room temperature to force solid nucleation.

Q2: Can I use activated charcoal to remove the dark yellow/brown tint from my crude oxime? A: It is highly discouraged unless you use specifically acid-washed, metal-free activated carbon. Causality: Phenolic compounds and oximes are excellent chelating agents. Standard activated charcoal often contains trace amounts of iron (Fe³⁺) and other transition metals. Heating your phenolic oxime in the presence of these metals will form intensely colored (often red, violet, or green) metal-oxime complexes, which will co-crystallize and permanently stain your product 2. If decolorization is strictly necessary, rely on the Acid-Base Extraction protocol instead.

Q3: How do I ensure complete removal of unreacted 2-hydroxy-4-methylbenzaldehyde? A: Unreacted aldehyde is a common and stubborn impurity. While both the aldehyde and the oxime contain a phenolic -OH, the oxime contains an additional hydrogen bond donor (=N-OH), making it significantly more polar 1. Resolution: If recrystallization is insufficient, utilize Silica Gel Column Chromatography. A solvent system of Hexane:Ethyl Acetate (typically 4:1 to 3:1 v/v) will easily resolve the two. The less polar aldehyde will elute first, followed by the more polar oxime. You can validate the separation via TLC; the oxime will have a noticeably lower Rf value.

References

• Salicylaldehyde purification - US2190607A - Google Patents.

• The structures of phenolic oximes and their complexes - ResearchGate. URL:[Link]

• Recrystallization of Salicylic acid - Al-Qadisiyah University (qu.edu.iq). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. bt1.qu.edu.iq [bt1.qu.edu.iq]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US2190607A - Salicylaldehyde purification - Google Patents [patents.google.com]

Technical Support Center: Overcoming Solubility Issues of 2-Hydroxy-4-methylbenzaldehyde Oxime

Application Scientist's Foreword

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges regarding the dissolution of salicylaldoxime derivatives. While 2-Hydroxy-4-methylbenzaldehyde oxime is a highly effective chelator and synthetic intermediate, its crystalline lattice energy and robust hydrogen-bonding profile make aqueous solubility a persistent hurdle.

This guide abandons generic advice in favor of field-proven, self-validating protocols. By understanding the thermodynamic and structural causality behind this compound's behavior, you can engineer reliable solvent systems for your specific experimental needs.

Section 1: Mechanistic Troubleshooting FAQ

Q1: Why does 2-Hydroxy-4-methylbenzaldehyde oxime exhibit such poor aqueous solubility? A1: The poor aqueous solubility is mechanistically tied to its crystal packing. X-ray crystallographic studies reveal that 2-hydroxy-4-methylbenzaldehyde oxime forms strong intramolecular O–H···N(oxime) hydrogen bonds[1]. More importantly, it forms robust intermolecular O–H(oxime)···O(hydroxyl) hydrogen bonds that generate highly stable centrosymmetric R22(14) dimers[2]. This extensive intermolecular hydrogen-bonding network significantly increases the lattice energy, making it thermodynamically unfavorable for water molecules to disrupt the crystal structure.

Q2: Which solvents are optimal for preparing concentrated stock solutions? A2: To prepare high-concentration stock solutions, you must utilize polar aprotic solvents or short-chain alcohols capable of acting as strong hydrogen-bond acceptors to disrupt the R22(14) dimers. Dimethyl sulfoxide (DMSO) and ethanol are the gold standards. While the parent salicylaldoxime has a limited aqueous solubility of approximately 25 g/L, it dissolves readily in solvents like ethanol, diethyl ether, and acetone[3]. DMSO is particularly effective for cell-based assay stock solutions[4].

Q3: How can I formulate this compound for aqueous biological assays where organic solvents must be minimized? A3: When your assay has a low organic solvent tolerance (e.g., <1% DMSO in live-cell culture), direct dilution will cause rapid precipitation. Two validated formulation strategies include:

• Cyclodextrin Complexation: Utilizing hydroxypropyl-β-cyclodextrin (HP-β-CD) encapsulates the hydrophobic methyl-benzene moiety, masking it from the aqueous environment while leaving the oxime/hydroxyl groups available. This method has successfully improved the aqueous solubility and bioavailability of highly lipophilic steroidal oximes[5].

• Solid Dispersions: Co-precipitating the oxime with a hydrophilic carrier like urea via the solvent evaporation method enhances wettability and reduces particle size, significantly increasing the dissolution rate in aqueous buffers[6].

Q4: Does adjusting the pH of my aqueous buffer help with dissolution? A4: Yes, but it introduces stability risks. Salicylaldoximes are weak acids. Increasing the pH will deprotonate the phenolic hydroxyl group, generating an anion and drastically increasing aqueous solubility. However, oximes are susceptible to hydrolysis back to the corresponding carbonyl compound and hydroxylamine under prolonged exposure to strongly acidic or basic conditions[7]. If pH adjustment is utilized, it should be done immediately prior to the experiment.

Section 2: Quantitative Solubility Data

The following table summarizes the solubility profile and mechanistic rationale for various solvent systems to aid in your experimental design.

Solvent System	Solubility Profile	Recommended Max Stock Conc.	Mechanistic Rationale
Water (Cold)	Sparingly Soluble	< 1 mM	High crystalline lattice energy prevents dissolution[8].
Ethanol / Methanol	Soluble	50 - 100 mM	Disrupts H-bonding via competitive protic solvent interactions[8].
Acetone	Soluble	50 mM	Good polar aprotic solvation, though highly volatile[8].
DMSO (Anhydrous)	Highly Soluble	> 100 mM	Strong H-bond acceptor; breaks R22(14) dimers effectively[4].
10% HP-β-CD (Aqueous)	Soluble (Complexed)	1 - 5 mM	Hydrophobic cavity encapsulates the aromatic ring[5].

Section 3: Self-Validating Experimental Protocols

Protocol 1: Preparation of 100 mM Stock Solution in DMSO

Objective: Create a thermodynamically stable stock solution for downstream dilution.

• Weighing: Accurately weigh 15.12 mg of 2-Hydroxy-4-methylbenzaldehyde oxime into a sterile, amber microcentrifuge tube (amber protects against potential photo-degradation).

• Solvent Addition: Add 1.0 mL of anhydrous, cell-culture grade DMSO.

• Agitation & Cavitation: Vortex the mixture for 60 seconds. If micro-particulates remain, sonicate in a water bath at 25°C for 5 minutes.

  • Causality: Sonication provides the acoustic cavitation energy necessary to break the intermolecular R22(14) dimers and accelerate isomerization/dissolution without applying excessive thermal heat[9].

• Validation: Visually inspect the tube against a dark background; the solution must be completely clear. Centrifuge at 10,000 x g for 2 minutes to pellet any invisible undissolved micro-crystals. If a pellet forms, transfer the supernatant to a new tube.

• Storage: Aliquot into 50 µL volumes and store at -20°C.

Protocol 2: Aqueous Formulation via HP-β-CD Complexation

Objective: Achieve a 1 mM aqueous working solution with <1% DMSO for biological assays.

• Carrier Preparation: Prepare a 10% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous buffer (e.g., PBS pH 7.4).

• Spiking: Slowly add 10 µL of the 100 mM DMSO stock solution (from Protocol 1) dropwise into 990 µL of the stirring HP-β-CD solution.

• Equilibration: Stir continuously at 300 rpm for 2 hours at room temperature.

  • Causality: This extended stirring allows thermodynamic equilibration for the hydrophobic moiety to enter the cyclodextrin cavity, preventing colloidal precipitation upon further aqueous dilution[5].

• Validation: Measure the absorbance of the solution at 600 nm (OD600) using a spectrophotometer. An OD600 of <0.05 confirms the absence of colloidal precipitation and validates the solution for biological use.

Section 4: Troubleshooting Workflow

Use the following decision matrix to determine the optimal solubilization pathway based on your specific experimental constraints.

Figure 1: Decision matrix for oxime solubilization workflows.

References

• Salicylaldoxime - Grokipedia Grokipedia URL: [Link]

• Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives PMC - National Institutes of Health URL:[Link]

• (IUCr) Different classical hydrogen-bonding patterns in three salicylaldoxime derivatives International Union of Crystallography (IUCr) URL:[Link]

• Steroidal Oximes: Useful Compounds with Antitumor Activities ResearchGate URL: [Link]

• Selective Binding and Isomerization of Oximes in a Self-Assembled Capsule Journal of the American Chemical Society (ACS) URL:[Link]

• Development, characterization and solubility study of solid dispersions of Cefuroxime Axetil by the solvent evaporation method PMC - National Institutes of Health URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Salicylaldoxime — Grokipedia [grokipedia.com]
• 4. CAS 94-67-7: Salicylaldoxime | CymitQuimica [cymitquimica.com]
• 5. researchgate.net [researchgate.net]
• 6. Development, characterization and solubility study of solid dispersions of Cefuroxime Axetil by the solvent evaporation method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Salicylaldoxime | 94-67-7 [chemicalbook.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Stability of 2-Hydroxy-4-methylbenzaldehyde Oxime Solutions

Prepared by: Gemini, Senior Application Scientist

Welcome to the dedicated technical support guide for 2-Hydroxy-4-methylbenzaldehyde Oxime. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable guidance on maintaining the stability of solutions containing this compound. We will explore the fundamental chemical principles governing its stability and offer practical troubleshooting strategies to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Hydroxy-4-methylbenzaldehyde Oxime solutions? A1: The principal stability issues stem from the oxime functional group (C=N-OH), which is susceptible to several degradation pathways. The main concerns are hydrolysis, photodegradation, thermal decomposition, and oxidation.[1][2][3][4] The aromatic phenol structure also presents a potential site for oxidation.

Q2: What is the most common degradation product I should look for? A2: The most common degradation product is the parent aldehyde, 2-Hydroxy-4-methylbenzaldehyde, formed via hydrolysis of the oxime bond.[4][5][6] This is typically accompanied by the release of hydroxylamine.

Q3: How does pH affect the stability of the oxime solution? A3: The pH of the solution is a critical factor. Oxime hydrolysis is significantly catalyzed by acid.[1][2][6][7] While some oximes exhibit maximum stability in a narrow acidic window (pH 2-3), this is not universal and can promote degradation in other cases.[8] For general-purpose use, neutral or slightly acidic conditions are often a starting point, but the optimal pH should be empirically determined for your specific application.

Q4: Are solutions of this compound sensitive to light or air? A4: Yes. Oximes are known to be photosensitive and can degrade upon exposure to UV or even ambient light.[9][10][11] Furthermore, the parent aldehyde is known to be air-sensitive, suggesting a susceptibility to oxidation which may extend to the oxime derivative.[12] Therefore, protection from both light and atmospheric oxygen is crucial.[4]

Q5: What are the ideal storage conditions for a stock solution? A5: To maximize shelf-life, stock solutions should be stored at low temperatures (e.g., -20°C or -80°C), protected from light by using amber vials or wrapping in foil, and blanketed with an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[4] It is also advisable to prepare solutions fresh whenever possible.

Core Stability & Degradation Factors: A Mechanistic View

Understanding the chemical mechanisms that lead to degradation is paramount for designing robust experimental protocols. The stability of 2-Hydroxy-4-methylbenzaldehyde Oxime is not absolute and is governed by a combination of intrinsic molecular properties and extrinsic environmental factors.[1]

Caption: Key environmental factors influencing the degradation pathways of oxime solutions.

Hydrolysis (pH-Dependent)

The C=N double bond in the oxime is susceptible to hydrolytic cleavage. This reaction is reversible but is often driven to completion if the resulting aldehyde or hydroxylamine is removed or participates in other reactions.[3][7] The process is markedly accelerated by acid catalysis, which involves protonation of the oxime nitrogen, making the carbon atom more electrophilic and susceptible to nucleophilic attack by water.[3][7]

Photodegradation

Exposure to ultraviolet (UV) and, in some cases, visible light can induce degradation. The primary photochemical event for many oximes is the homolytic cleavage of the N-O bond.[9][11] This generates highly reactive radical intermediates, which can then participate in a cascade of secondary reactions, leading to a complex mixture of degradation products and a loss of the desired compound.[11]

Thermal Decomposition

Elevated temperatures provide the activation energy needed to overcome the stability barrier of the molecule, leading to decomposition.[13] While the core 2-hydroxy-4-methylbenzaldehyde structure is thermally stable to a high temperature, the oxime functional group is generally more labile.[14] In some cases, heating can also accelerate other degradation pathways like hydrolysis.

Oxidative Stress

The presence of dissolved oxygen or other reactive oxygen species (ROS) can lead to oxidative degradation. The phenolic hydroxyl group and the oxime itself can be sites of oxidation.[4] This is a common issue in solutions that have not been prepared with degassed solvents or stored under an inert atmosphere.

Solvent Effects

The choice of solvent is critical. High-purity, anhydrous solvents are recommended. The presence of water can facilitate hydrolysis, while impurities (e.g., peroxides in aged ethers) can initiate oxidative or radical-mediated degradation. Certain solvents like DMSO have been reported to cause isomerization or hydration of some oximes.[15]

Troubleshooting Guide: Common Issues and Solutions

This guide provides a systematic approach to diagnosing and resolving stability problems encountered during your experiments.

Symptom / Observation	Potential Cause(s)	Recommended Solutions & Preventative Measures
Low or inconsistent assay results over time.	Hydrolysis: The solution pH may be too acidic, or there is water contamination.	• Verify pH: Adjust the solution pH to a neutral or empirically determined optimal range. • Use Anhydrous Solvents: Employ high-purity, anhydrous grade solvents for solution preparation. • Prepare Fresh: Make solutions immediately before use whenever feasible.
Appearance of a new peak in HPLC/LC-MS corresponding to the parent aldehyde.	Hydrolysis: This is the primary indicator of acid- or water-mediated degradation of the oxime.[5][6]	• Confirm Identity: Run a standard of 2-Hydroxy-4-methylbenzaldehyde to confirm the byproduct's identity. • Implement Hydrolysis Prevention: Follow all recommendations for preventing hydrolysis (see above).
Solution changes color (e.g., turns yellow/brown) upon storage or during a reaction.	1. Photodegradation: Exposure to ambient or UV light.[16] 2. Oxidation: Exposure to atmospheric oxygen.[12]	• Protect from Light: Store solutions in amber glass vials or wrap clear vials completely in aluminum foil. Conduct experiments in low-light conditions if possible.[4] • Inert Atmosphere: Prepare solutions using solvents degassed by sparging with nitrogen or argon. Store the final solution under an inert gas blanket.[4]
Formation of multiple unexpected byproducts.	Photodegradation or Thermal Stress: These conditions can generate radical intermediates leading to a complex mixture of products.[11]	• Strict Light & Temperature Control: Ensure the compound is not exposed to light and that reaction/storage temperatures are controlled and minimized. • Evaluate Reaction Conditions: If byproducts form during a reaction, assess whether heating or light exposure is necessary and if it can be minimized.
Precipitate forms in the solution upon storage, especially at low temperatures.	Poor Solubility or Degradation: The compound may be crashing out of solution, or a degradant is insoluble.	• Verify Solubility: Ensure the concentration is below the solubility limit in the chosen solvent at the storage temperature. • Consider a Co-solvent: A small amount of a co-solvent (e.g., DMSO, DMF) may improve solubility, but must be tested for compatibility. • Analyze Precipitate: If possible, analyze the precipitate to determine if it is the starting material or a degradation product.

Experimental Protocols

Protocol 1: Recommended Procedure for Preparing Stable Stock Solutions

This protocol incorporates best practices to minimize degradation from the outset.

• Material Preparation:

  • Use a high-purity solid sample of 2-Hydroxy-4-methylbenzaldehyde Oxime.

  • Select a high-purity, anhydrous grade solvent (e.g., HPLC-grade Acetonitrile, Ethanol, or DMSO).

  • Use an amber glass volumetric flask or a clear flask wrapped in aluminum foil.

• Solvent Degassing:

  • Before use, thoroughly degas the solvent by sparging with an inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen.

• Solution Preparation:

  • Weigh the required amount of solid compound directly into the volumetric flask.

  • Add a portion of the degassed solvent to dissolve the solid, sonicating briefly if necessary.

  • Once dissolved, fill the flask to the calibration mark with the degassed solvent.

  • Cap the flask and invert several times to ensure homogeneity.

• Storage:

  • Immediately flush the headspace of the flask with inert gas before sealing tightly.

  • For long-term storage, aliquot the stock solution into smaller, single-use amber vials. Flush the headspace of each vial with inert gas before capping.

  • Store vials at ≤ -20°C and protected from light.

Protocol 2: Monitoring Solution Stability using Stability-Indicating HPLC

A stability-indicating HPLC method is essential for quantitatively assessing degradation.[17][18] This protocol provides a general framework for a forced degradation study.

Caption: Workflow for assessing oxime solution stability via forced degradation studies.

• Method Setup:

  • Develop a reversed-phase HPLC method capable of separating the 2-Hydroxy-4-methylbenzaldehyde Oxime peak from its primary potential degradant, 2-Hydroxy-4-methylbenzaldehyde.

  • Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid or acetic acid) and acetonitrile or methanol is a good starting point.

  • Detection: UV detector set to a wavelength where both the oxime and the aldehyde show significant absorbance (e.g., 254 nm or 280 nm).

• Forced Degradation Study:

  • Prepare several identical solutions of the oxime in the desired solvent system.

  • Acid/Base Hydrolysis: Add HCl or NaOH to two separate samples to a final concentration of 0.1 M.[17][19]

  • Oxidative Degradation: Add H₂O₂ to a third sample to a final concentration of 3%.[17]

  • Thermal Degradation: Place a fourth sample in a controlled-temperature oven (e.g., 60°C).[17]

  • Photolytic Degradation: Expose a fifth sample to a UV lamp or direct sunlight.[19] Keep a control sample wrapped in foil at room temperature.

• Time-Point Analysis:

  • Inject an aliquot from each condition (including the control) onto the HPLC at t=0.

  • Continue to inject aliquots at predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours).

  • For each chromatogram, record the peak area of the parent oxime and any new peaks that appear.

• Data Interpretation:

  • Calculate the percentage of the parent oxime remaining at each time point relative to t=0.

  • Plot this percentage against time for each condition to determine the rate of degradation. This data will definitively show which conditions are most detrimental to the stability of your compound.

References

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. PMC - NIH. Retrieved from [Link]

• Pialat, A., & Wagner, A. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC - NIH. Retrieved from [Link]

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• Dirksen, A., & Hackeng, T. M. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. Retrieved from [Link]

• Grokipedia. (n.d.). 2-Hydroxy-4-methylbenzaldehyde. Retrieved from [Link]

• Ito, Y., et al. (2020). Synthesis and Photo-degradation of Polyphthalaldehydes with Oxime Ether Terminals. Journal of Photopolymer Science and Technology. Retrieved from [Link]

• Lieske, J., & Eyer, P. (1989). Study on the stability of the oxime HI 6 in aqueous solution. PubMed. Retrieved from [Link]

• Mitra, D., et al. (2024). Metabolic steps involved in the oxime-based carbamate pesticide degradation. Frontiers in Microbiology. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 15: Oximes. Retrieved from [Link]

• Ciriano, M. V., et al. (1997). Thermal Stability of 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO) and Related N-Alkoxyamines. Journal of the American Chemical Society. Retrieved from [Link]

• IntechOpen. (2013). Degradation of Cyclohexanedione Oxime Herbicides. Retrieved from [Link]

• Lesimple, P., et al. (2020). Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. PMC - NIH. Retrieved from [Link]

• ResearchGate. (2022). Oximes of fluoroalkyl-containing 1,3-diketones: specific features of synthesis, analysis, and thermal stability. Retrieved from [Link]

• ResearchGate. (2017). Green and Practical Oxidative Deoximation of Oximes to Ketones or Aldehydes with Hydrogen Peroxide/Air by Organoselenium Catalysis. Retrieved from [Link]

• Hoffmann, N. (2021). Photochemical radical cyclization reactions with imines, hydrazones, oximes and related compounds. Chemical Society Reviews. Retrieved from [Link]

• DTIC. (1972). OXIDATION OF ETHYL MICHLER'S KETONE OXIME. Retrieved from [Link]

• Cunningham, M., et al. (1971). Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement. Canadian Journal of Chemistry. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Hydrolysis of phosphoryl-oximes. Retrieved from [Link]

• American Chemical Society. (n.d.). Development and validation of a stability-indicating HPLC method for assay of milbemycin oxime and estimation of its related compounds. Retrieved from [Link]

• ResearchGate. (2021). Development and Validation of a Stability-Indicating HPLC Method for Assay of Milbemycin Oxime and Estimation of Its Related Compounds. Retrieved from [Link]

• ResearchGate. (2008). Hydrolytic Stability of Hydrazones and Oximes. Retrieved from [Link]

• Eyer, P., et al. (1986). Studies on the decomposition of the oxime HI 6 in aqueous solution. PubMed. Retrieved from [Link]

• FooDB. (2010). Showing Compound 2-Hydroxy-4-methylbenzaldehyde (FDB010543). Retrieved from [Link]

• J. Am. Chem. Soc. (2015). Oxygenation of Methylarenes to Benzaldehyde Derivatives by a Polyoxometalate Mediated Electron Transfer–Oxygen Transfer Reaction in Aqueous Sulfuric Acid. Retrieved from [Link]

• Science of Synthesis. (n.d.). Oximes. Retrieved from [Link]

• CDC Stacks. (n.d.). Isolation and analysis of carbonyl compounds as oximes. Retrieved from [Link]

• Chemistry Europe. (n.d.). Formation Pathways toward 2- and 4-Methylbenzaldehyde via Sequential Reactions from Acetaldehyde over Hydroxyapatite Catalyst. Retrieved from [Link]

• Google Patents. (n.d.). EP0633252A1 - Benzaldehyde oxime derivatives, production and use thereof.

• ResearchGate. (n.d.). (A) The degradation of oxamyl and the formation of oxamyl-oxime in.... Retrieved from [Link]

• Wikipedia. (n.d.). 2-Hydroxy-4-methylbenzaldehyde. Retrieved from [Link]

• ResearchGate. (2017). 2-hydroxy-4-methoxybenzaldehyde, an astounding food flavoring metabolite: A review. Retrieved from [Link]

• Frontiers. (2025). 2-Hydroxy-4-methoxybenzaldehyde (HMB) disrupts ergosterol biosynthesis.... Retrieved from [Link]

• PMC - NIH. (2022). Nature-Inspired O-Benzyl Oxime-Based Derivatives as New Dual-Acting Agents.... Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Oxime - Wikipedia [en.wikipedia.org]
• 6. Oximes | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Study on the stability of the oxime HI 6 in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 10. Degradation of Cyclohexanedione Oxime Herbicides | IntechOpen [intechopen.com]
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• 14. 2-Hydroxy-4-methylbenzaldehyde — Grokipedia [grokipedia.com]
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• 19. pdf.benchchem.com [pdf.benchchem.com]

challenges in the large-scale synthesis of 2-Hydroxy-4-methylbenzaldehyde

An in-depth guide for researchers, scientists, and drug development professionals, this Technical Support Center provides troubleshooting strategies and frequently asked questions for the challenges encountered in the large-scale synthesis of 2-Hydroxy-4-methylbenzaldehyde.

Introduction

2-Hydroxy-4-methylbenzaldehyde, a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals, presents unique challenges in its large-scale production. This guide offers practical, experience-driven advice to navigate these complexities, ensuring efficient and high-purity synthesis.

Troubleshooting Guide: Navigating Synthesis Challenges

This section addresses the most common issues encountered during the synthesis of 2-Hydroxy-4-methylbenzaldehyde, providing potential causes and actionable solutions.

Issue 1: Low Yield and Poor Conversion

Symptom: The reaction consistently results in a low yield of the desired product, with a significant amount of unreacted starting material (p-cresol).

Potential Causes:

• Insufficient Catalyst Activity: The Lewis acid catalyst (e.g., SnCl4, TiCl4) may be partially hydrolyzed or of low quality.

• Inadequate Temperature Control: The reaction may be too slow at lower temperatures or lead to side reactions at higher temperatures.

• Poor Reagent Mixing: In large-scale reactors, inefficient stirring can lead to localized concentration gradients and incomplete reactions.

Suggested Solutions:

• Catalyst Handling: Ensure the Lewis acid is handled under strictly anhydrous conditions. Consider using a freshly opened bottle or redistilling the catalyst before use.

• Optimized Temperature Profile: Implement a gradual temperature ramp-up. For instance, start the reaction at a lower temperature (0-5 °C) and slowly bring it to the optimal reaction temperature (e.g., 60-70 °C) to control the initial exotherm and then drive the reaction to completion.

• Mechanical Agitation: Utilize an overhead stirrer with a properly designed impeller to ensure efficient mixing in large reaction vessels.

Issue 2: Formation of Isomeric Impurities

Symptom: Significant formation of the undesired 4-hydroxy-3-methylbenzaldehyde isomer is observed, complicating purification.

Potential Causes:

• Reaction Conditions Favoring Para-Substitution: High reaction temperatures can overcome the directing effect of the hydroxyl group, leading to the formation of the thermodynamically more stable para-isomer.

• Incorrect Choice of Solvent: The solvent can influence the regioselectivity of the formylation reaction.

Suggested Solutions:

• Strict Temperature Control: Maintain the reaction temperature within the optimal range determined during process development. A deviation of even 5-10 °C can significantly impact isomer ratios.

• Solvent Screening: While toluene is commonly used, exploring other non-polar solvents may offer better regioselectivity.

• Use of Chelating Agents: In some cases, the addition of a mild chelating agent can help to direct the formylation to the ortho position by coordinating with the hydroxyl group and the Lewis acid.

Issue 3: Difficult Purification of the Final Product

Symptom: The crude product is an oily mixture that is difficult to crystallize, and standard purification techniques like distillation result in product degradation.

Potential Causes:

• Presence of Tarry Byproducts: High reaction temperatures or prolonged reaction times can lead to the formation of polymeric, tar-like substances.

• Similar Physical Properties of Isomers: The boiling points and polarities of the ortho and para isomers can be very close, making separation by distillation or simple chromatography challenging.

Suggested Solutions:

• Optimized Quenching Procedure: Quench the reaction by slowly adding it to a cold, dilute acid solution to decompose the catalyst complex and minimize byproduct formation.

• Bisulfite Adduct Formation: A classic and effective method for purifying aldehydes is the formation of a solid bisulfite adduct. The aldehyde reacts with sodium bisulfite to form a solid which can be filtered off, washed, and then hydrolyzed back to the pure aldehyde.

• Steam Distillation: This technique can be effective for separating the volatile product from non-volatile tars and inorganic salts.

Frequently Asked Questions (FAQs)

Q1: What is the best formylating agent for the synthesis of 2-Hydroxy-4-methylbenzaldehyde?

A1: Paraformaldehyde is a common and effective formylating agent when used in conjunction with a strong Lewis acid like tin(IV) chloride (SnCl4). It is a stable solid that is easier to handle on a large scale compared to gaseous formaldehyde.

Q2: How can I minimize the formation of tar-like byproducts?

A2: Strict control of the reaction temperature is crucial. The reaction is often exothermic, so a controlled addition of reagents and efficient cooling of the reaction vessel are necessary. Additionally, minimizing the reaction time can help to reduce the formation of these byproducts.

Q3: Is it possible to use a milder Lewis acid than SnCl4?

A3: While SnCl4 is highly effective, other Lewis acids like titanium(IV) chloride (TiCl4) or zinc chloride (ZnCl2) can also be used. However, the reaction conditions, including temperature and solvent, will likely need to be re-optimized for these catalysts.

Q4: What are the safety precautions for handling SnCl4 on a large scale?

A4: SnCl4 is a corrosive and moisture-sensitive liquid. It should be handled in a well-ventilated fume hood, and personal protective equipment (gloves, goggles, lab coat) is essential. It reacts violently with water, so all glassware and reagents must be scrupulously dry.

Experimental Protocols

Protocol 1: Synthesis via Formylation of p-Cresol

• Reactor Setup: A 1 L, three-necked, round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer is dried in an oven and cooled under a stream of dry nitrogen.

• Reagent Charging: The flask is charged with p-cresol (108 g, 1 mol) and toluene (500 mL). The mixture is stirred until the p-cresol is completely dissolved.

• Cooling: The flask is cooled to 0-5 °C in an ice-salt bath.

• Catalyst Addition: Tin(IV) chloride (260 g, 1.1 mol) is added dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below 10 °C.

• Paraformaldehyde Addition: Paraformaldehyde (45 g, 1.5 mol) is added portion-wise over 1 hour, ensuring the temperature does not exceed 15 °C.

• Reaction: The reaction mixture is allowed to slowly warm to room temperature and then heated to 60-65 °C for 4-6 hours. The progress of the reaction should be monitored by TLC or GC.

• Quenching: The reaction mixture is cooled to room temperature and then slowly poured into a mixture of ice (500 g) and concentrated hydrochloric acid (100 mL).

• Workup: The organic layer is separated, and the aqueous layer is extracted with toluene (2 x 100 mL). The combined organic layers are washed with water, saturated sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or by forming the bisulfite adduct.

Visualizations

Caption: Decision tree for troubleshooting common synthesis issues.

References

• The preparation of aldehydes and ketones by the formylation of phenols. Title: The preparation of aldehydes and ketones by the formylation of phenols, Source: Organic Syntheses, URL: [Link]

method validation for the quantification of 2-Hydroxy-4-methylbenzaldehyde oxime

Welcome to the Technical Support Center for the quantification of 2-Hydroxy-4-methylbenzaldehyde oxime . As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Analytical chemistry is governed by physical chemistry; understanding the causality behind molecular interactions is the key to robust method validation.

2-Hydroxy-4-methylbenzaldehyde oxime is a salicylaldoxime derivative characterized by a phenolic hydroxyl group adjacent to an oxime group. This specific geometry creates a highly active bidentate pocket capable of forming strong intramolecular hydrogen bonds and chelating transition metals[1]. In a chromatographic system, these properties frequently lead to peak tailing, poor recovery, and analyte degradation if not strictly controlled.

Below is the definitive, self-validating methodology and troubleshooting knowledge base for mastering this analyte.

Part 1: Mechanistic Grounding & Liquid-Liquid Extraction

Before injecting the sample into an HPLC, you must isolate the analyte. Salicylaldoximes are highly pH-dependent. If the extraction pH approaches the pKa of the oxime or phenolic group (typically pH 8–9), the molecule ionizes into an oximate anion, drastically reducing its partition coefficient (LogP) and trapping it in the aqueous waste[2].

pH-dependent liquid-liquid extraction partitioning of 2-Hydroxy-4-methylbenzaldehyde oxime.

Part 2: Self-Validating HPLC-UV Quantification Protocol

To guarantee trustworthiness, this protocol is designed as a self-validating system . It includes mandatory System Suitability Testing (SST) gates that must be passed before committing your samples.

Step 1: System Passivation (The Anti-Chelation Step)

• Action: Flush the entire HPLC flow path (without the column) with 10 µM EDTA in LC-MS grade water for 30 minutes at 1.0 mL/min.

• Causality: Stainless steel pumps and frits shed trace iron and copper. The bidentate pocket of 2-Hydroxy-4-methylbenzaldehyde oxime will chelate these metals, causing the analyte to smear across the baseline[1]. EDTA strips these metals, passivating the system.

Step 2: Mobile Phase Preparation

• Mobile Phase A: LC-MS Water + 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: LC-MS Acetonitrile + 0.1% TFA.

• Causality: TFA lowers the mobile phase pH to ~2.0. This is well below the pKa of residual silanols on the silica column (pKa ~3.5–4.5) and the analyte. Fully protonating both surfaces prevents secondary ion-exchange interactions, ensuring sharp peak shapes.

Step 3: Chromatographic Separation

• Column: C18, fully end-capped, 150 x 4.6 mm, 3 µm particle size.

• Gradient: 30% B to 80% B over 10 minutes.

• Detection: UV at 254 nm (aromatic ring) and 310 nm (oxime conjugation).

Step 4: System Suitability Test (SST) Check

• Action: Inject a 10 µg/mL reference standard.

• Validation Gate: Calculate the Tailing Factor (Tf). If Tf ≤ 1.5 and Resolution (Rs) from the solvent front ≥ 2.0, the system is validated for sample analysis. If Tf > 1.5, abort the run and repeat Step 1.

Part 3: Troubleshooting Guides & FAQs

Logical decision tree for resolving peak tailing of 2-Hydroxy-4-methylbenzaldehyde oxime.

Q1: My analyte area decreases over a 24-hour autosampler sequence, and a new peak appears at an earlier retention time. What is happening? A: You are observing acid-catalyzed hydrolysis. Oximes are prone to reverting to their parent aldehydes (in this case, 2-hydroxy-4-methylbenzaldehyde) when left in acidic aqueous environments for prolonged periods[3]. Solution: Do not reconstitute your final samples in the acidic mobile phase. Reconstitute them in 100% neutral Acetonitrile and keep the autosampler at 4°C. Rely on the mobile phase to acidify the sample dynamically upon injection.

Q2: I am experiencing poor recovery (below 70%) during liquid-liquid extraction of spiked plasma samples. How can I improve this? A: Biological matrices often have high buffering capacities that resist your extraction solvent's pH. If the plasma pH remains above 6.0, a fraction of the oxime remains ionized. Solution: Pre-treat the plasma with 2% Formic Acid (v/v) to break protein binding and force the pH down to 3.0 before adding your organic extraction solvent (e.g., Ethyl Acetate).

Q3: I need to quantify trace levels in complex matrices, but UV detection lacks specificity. Can I use LC-MS/MS? A: Yes. Switch to Negative Electrospray Ionization (ESI-). The phenolic hydroxyl readily loses a proton to form a highly stable phenolate anion. Monitor the [M-H]- parent ion and use the collision-induced loss of the CNO radical as your primary MRM transition for absolute specificity.

Part 4: Quantitative Validation Data Metrics

To ensure your method meets regulatory standards, benchmark your results against these ICH Q2(R2) structured acceptance criteria.

Table 1: ICH Q2(R2) Method Validation Parameters

Validation Parameter	Methodology	Acceptance Criteria
Linearity	5 concentration levels (e.g., 0.1 - 50 µg/mL)	R² ≥ 0.999
Limit of Detection (LOD)	Signal-to-Noise (S/N) = 3:1	≤ 0.01 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) = 10:1	≤ 0.03 µg/mL
Precision (Intra-day)	6 replicates at 100% test concentration	RSD ≤ 2.0%
Precision (Inter-day)	3 concentrations, 3 days, 3 replicates	RSD ≤ 3.0%
Accuracy (Recovery)	Spiked matrix at 50%, 100%, 150%	95.0% – 105.0%

Table 2: System Suitability Testing (SST) Specifications

SST Parameter	Target Value	Mechanistic Rationale
Retention Time (RT)	± 2.0% RSD	Ensures mobile phase mixing and pump stroke stability.
Tailing Factor (Tf)	≤ 1.5	Confirms the absence of secondary silanol or metal chelation interactions.
Theoretical Plates (N)	≥ 5000	Verifies column packing efficiency and proper end-capping.
Resolution (Rs)	≥ 2.0	Ensures baseline separation from the primary aldehyde degradation product.

References

• Title: The structures of phenolic oximes and their complexes. Source: Coordination Chemistry Reviews / ResearchGate. URL: [Link]

• Title: Efficient Ion Separation from Environmental and Biological Samples Using a Novel Sorbent Based on Ni-Substituted ZIF-67. Source: ACS Publications. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 2-Hydroxy-4-methylbenzaldehyde Oxime: HPLC-UV vs. GC-MS

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of reliable data. For a compound like 2-Hydroxy-4-methylbenzaldehyde oxime, a versatile intermediate with potential applications in synthesis and materials science, establishing robust analytical protocols is paramount for quality control, stability testing, and impurity profiling. This guide offers a comprehensive comparison of two gold-standard analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantitative analysis of this target analyte. As a Senior Application Scientist, my objective is to dissect the causality behind experimental choices and provide a self-validating framework for your method development and validation endeavors.

The Analytical Challenge: Properties of 2-Hydroxy-4-methylbenzaldehyde Oxime

2-Hydroxy-4-methylbenzaldehyde oxime is a phenolic oxime. Its analytical behavior is dictated by several key structural features: the aromatic ring, the acidic phenolic hydroxyl group, and the polar oxime functional group. These characteristics grant it moderate polarity, UV absorbance, and sufficient volatility for gas chromatography, albeit with some caveats. The choice between HPLC and GC-MS is therefore not arbitrary but a strategic decision based on the specific requirements of the analysis, such as required sensitivity, sample matrix complexity, and throughput needs.

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection

Principle of Separation and Detection

RP-HPLC is a cornerstone technique for the analysis of moderately polar, non-volatile compounds.[1] In this setup, 2-Hydroxy-4-methylbenzaldehyde oxime is dissolved in a polar mobile phase and pumped through a column packed with a non-polar stationary phase (typically C18-silica). The analyte's separation is governed by its hydrophobic partitioning between the stationary and mobile phases.[2] Because our analyte is a phenolic compound, controlling the mobile phase pH is critical; maintaining a slightly acidic pH (e.g., 2.5-3.5) suppresses the ionization of the phenolic hydroxyl group, ensuring a consistent retention time and sharp peak shape.[2] Detection is achieved by a UV-Vis detector, as the aromatic ring of the analyte exhibits strong absorbance in the UV spectrum.

Experimental Protocol: RP-HPLC-UV

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 2-Hydroxy-4-methylbenzaldehyde oxime reference standard.

• Dissolve in a 10 mL volumetric flask using a 50:50 (v/v) mixture of methanol and water (the diluent) to create a 1 mg/mL stock solution.

• Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the diluent.

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

2. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (acidified to pH 3.0 with phosphoric acid) in a 60:40 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: Monitor at the absorbance maximum of the analyte (e.g., ~275 nm), with a secondary wavelength for peak purity assessment.

3. Analysis Sequence:

• Equilibrate the system with the mobile phase until a stable baseline is achieved.

• Inject a blank (diluent) to ensure no system contamination.

• Perform six replicate injections of a mid-concentration standard for system suitability testing (SST).

• Inject the calibration standards in increasing order of concentration.

• Inject the QC samples and unknown samples.

Workflow for HPLC-UV Analysis

Caption: Workflow for the HPLC-UV analysis of 2-Hydroxy-4-methylbenzaldehyde oxime.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Separation and Detection

GC-MS is a powerful technique that combines the high-resolution separation capabilities of gas chromatography with the sensitive and specific detection of mass spectrometry.[3] It is ideal for analyzing volatile and thermally stable compounds.[1] While 2-Hydroxy-4-methylbenzaldehyde oxime is volatile enough for GC, its polar hydroxyl and oxime groups can lead to peak tailing and potential degradation in the hot injector or on the column. To mitigate this, a derivatization step (silylation) is often employed.[4][5] This process replaces the active hydrogens on the hydroxyl and oxime groups with non-polar trimethylsilyl (TMS) groups, increasing thermal stability and improving chromatographic peak shape.[6] Separation occurs as the vaporized sample is carried by an inert gas through a capillary column. The compounds are separated based on their boiling points and interaction with the stationary phase. The eluting compounds are then ionized (typically by electron ionization, EI), fragmented, and detected by the mass spectrometer, which provides a unique mass spectrum that acts as a chemical "fingerprint" for definitive identification.

Experimental Protocol: GC-MS

1. Sample Preparation and Derivatization:

• Prepare stock, calibration, and QC solutions as described for the HPLC method, but use a volatile, anhydrous solvent like Pyridine.

• Pipette 100 µL of each standard and sample solution into separate autosampler vials.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of anhydrous Pyridine to each dry residue.

• Tightly cap the vials and heat at 70 °C for 60 minutes.[6]

• Cool to room temperature before analysis.

2. GC-MS Conditions:

• GC-MS System: Agilent 7890B GC coupled with a 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 20:1 ratio).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification using a characteristic ion (e.g., the molecular ion or a major fragment of the TMS-derivatized analyte) and Scan mode (m/z 50-550) for peak identification.

Workflow for GC-MS Analysis

Caption: Workflow for the GC-MS analysis of 2-Hydroxy-4-methylbenzaldehyde oxime.

Validation Parameter Showdown: A Head-to-Head Comparison

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[7] This is achieved by evaluating a set of performance characteristics as defined by the International Council for Harmonisation (ICH) guideline Q2(R1).[7][8] The following table summarizes a comparative performance evaluation for our two proposed methods.

Validation Parameter	RP-HPLC-UV	GC-MS (with Derivatization)	Expert Commentary
Specificity / Selectivity	High. Demonstrated by resolving the analyte from potential impurities and degradation products. Peak purity analysis via DAD provides additional confidence.	Very High. Mass spectral detection provides definitive identification and can resolve the analyte from co-eluting impurities based on unique mass fragmentation patterns.	GC-MS is inherently more specific due to the second dimension of detection (mass-to-charge ratio).[9] This is a significant advantage when analyzing complex matrices or for definitive impurity identification.
Linearity (Coefficient of Determination, R²)	> 0.999	> 0.998	Both methods are expected to show excellent linearity over a typical concentration range.
Range	1 - 100 µg/mL	0.1 - 25 µg/mL	The GC-MS method typically offers a lower working range due to its higher sensitivity.
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	Both methods can achieve excellent accuracy. The multi-step sample preparation for GC-MS can sometimes introduce slightly more variability.
Precision (%RSD)	Repeatability (Intra-day): < 1.0% Intermediate (Inter-day): < 2.0%	Repeatability (Intra-day): < 5.0% Intermediate (Inter-day): < 10.0%	HPLC generally offers superior precision due to simpler sample preparation and the high reproducibility of modern pumping systems. The derivatization step in the GC-MS protocol is a key source of potential variability.
Limit of Detection (LOD)	~0.3 µg/mL	~0.03 µg/mL	GC-MS is significantly more sensitive, often by an order of magnitude or more, making it the method of choice for trace-level analysis.[3]
Limit of Quantitation (LOQ)	~1.0 µg/mL	~0.1 µg/mL	Consistent with the LOD, the LOQ for GC-MS is substantially lower, allowing for the accurate measurement of very low concentrations.
Robustness	High. Minor variations in mobile phase composition (±2%), pH (±0.2), and column temperature (±2 °C) have minimal impact.	Moderate. The derivatization reaction's yield can be sensitive to moisture, temperature, and reaction time. Small changes in the GC oven ramp rate can also affect resolution.	The HPLC method is generally considered more robust and easier to transfer between laboratories due to fewer critical procedural steps.

Senior Application Scientist's Analysis: Choosing the Right Tool for the Job

The choice between HPLC-UV and GC-MS is a classic analytical dilemma that hinges on balancing the "fit for purpose" principle against practical constraints.[10]

Causality Behind Experimental Choices:

• Why a C18 Column and Acidic Mobile Phase for HPLC? The C18 stationary phase provides excellent hydrophobic retention for the aromatic ring of our analyte.[11] Acidifying the mobile phase suppresses the ionization of the phenolic -OH group, preventing it from becoming an ionic species (phenoxide).[2] Neutral molecules exhibit better retention and peak shape on reversed-phase columns, which is a foundational principle of RP-HPLC method development for acidic analytes.

• Why Derivatization for GC-MS? The active hydrogens in the -OH and =N-OH groups can engage in hydrogen bonding with active sites on the column or injector liner, leading to poor peak shape (tailing) and potential thermal degradation.[4] Silylation caps these active sites, transforming the polar molecule into a more volatile, thermally stable, and non-polar derivative that behaves predictably in a GC system.[5] This is a crucial step to ensure accuracy and precision.

Head-to-Head Recommendation:

• Choose HPLC-UV for:

  • Routine Quality Control (QC) and Assay: When analyzing the bulk substance or formulated product for potency, the higher precision, robustness, and simpler workflow of HPLC make it the superior choice.

  • High-Throughput Screening: The absence of a lengthy derivatization step allows for faster sample turnaround.

  • Analysis of Thermally Labile Impurities: HPLC operates at near-ambient temperatures, preserving the integrity of compounds that might degrade in a hot GC injector.[12]

• Choose GC-MS for:

  • Trace-Level Impurity Analysis: The vastly superior sensitivity (lower LOD/LOQ) of GC-MS is essential for detecting and quantifying impurities at very low levels (e.g., parts-per-million).[9]

  • Definitive Identification: In structural elucidation, stability studies (identifying degradation products), or when facing regulatory scrutiny, the mass spectrum provides unambiguous proof of identity that UV detection cannot.

  • Analysis in Complex Matrices: The specificity of MS allows for the accurate quantification of the analyte even if it co-elutes with other matrix components on the GC column.

Conclusion

Both RP-HPLC-UV and GC-MS are powerful, validatable techniques for the analysis of 2-Hydroxy-4-methylbenzaldehyde oxime. There is no single "best" method; rather, the optimal choice is dictated by the analytical objective. For robust, precise, and high-throughput quantification in a controlled setting, RP-HPLC-UV is the workhorse method. For applications demanding the utmost sensitivity and definitive identification, particularly for trace-level impurity profiling or in complex sample matrices, GC-MS is the unequivocal choice. A comprehensive analytical strategy in a drug development setting would ideally leverage both: HPLC for routine assays and GC-MS for impurity identification and trace analysis, creating a self-validating system of orthogonal methods that ensures data integrity and product quality.

References

• International Council for Harmonisation. Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• College of Agricultural & Environmental Sciences. Development of a reversed-phase high performance liquid chromatography (RP-HPLC) procedure for the simultaneous determination of phenolic compounds in peanut skin extracts. Impact Statement. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• United States Pharmacopeia. <1225> VALIDATION OF COMPENDIAL METHODS. [Link]

• RSC Publishing. A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• ECA Academy. (2025). Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. [Link]

• Embrapa. (2024). A robust method for quantifying 42 phenolic compounds by RP-HPLC. [Link]

• Investigations of a Dog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

• Redalyc. SEPARATION OF PHENOLIC COMPOUNDS FROM FOODS BY REVERSED-PHASE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. [Link]

• Association for Accessible Medicines. Lifecycle Management Concepts to analytical Procedures: A compendial perspective. [Link]

• International Council for Harmonisation. VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• PubMed. Improved GC/MS analysis of opiates with use of oxime-TMS derivatives. [Link]

• MDPI. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. [Link]

• National Center for Biotechnology Information. QUANTIFICATION OF PENTAFLUOROBENZYL OXIME DERIVATIVES OF LONG CHAIN ALDEHYDES BY GC-MS ANALYSIS. [Link]

• ResearchGate. 〈1225〉 VALIDATION OF COMPENDIAL PROCEDURES. [Link]

• JoVE. (2025). Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• AMP Tech Instruments. (2023). Understanding the Differences Between HPLC and GCMS Systems. [Link]

• Celebration of Scholarship. GCMS VS HPLC. [Link]

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart. [Link]

• Tentamus Group. (2025). Determination of Contaminants: HPLC vs. GC. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. amptechfl.com [amptechfl.com]
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• 5. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
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• 11. Development of a reversed-phase high performance liquid chromatography (RP-HPLC) procedure for the simultaneous determination of phenolic compounds in peanut skin extracts - Impact Statement - Research | College of Agricultural & Environmental Sciences [caes.uga.edu]
• 12. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]

A Comparative Guide to the Antifungal Activity of Benzaldehyde Oxime Derivatives

For Researchers, Scientists, and Drug Development Professionals

The escalating challenge of fungal resistance to existing therapeutic agents necessitates the exploration of novel chemical scaffolds with potent and broad-spectrum antifungal activity. Among the promising candidates, benzaldehyde oxime derivatives have emerged as a class of compounds with significant potential. Their structural tractability allows for a wide range of modifications, enabling the fine-tuning of their biological activity. This guide provides an in-depth, objective comparison of the antifungal performance of various benzaldehyde oxime derivatives, supported by experimental data from peer-reviewed literature. We will delve into structure-activity relationships, proposed mechanisms of action, and detailed experimental protocols to empower researchers in the design and evaluation of next-generation antifungal agents.

The Antifungal Potential of the Benzaldehyde Scaffold

Benzaldehyde and its analogs have long been recognized for their antimicrobial properties. Their mechanism of action is often attributed to the disruption of the fungal cellular antioxidation system, leading to an imbalance in redox homeostasis and subsequent inhibition of fungal growth[1][2]. Structure-activity relationship (SAR) studies have revealed that the antifungal efficacy of benzaldehydes can be significantly enhanced by the presence of specific substituents on the aromatic ring. Notably, an ortho-hydroxyl group has been shown to increase antifungal activity[1][3].

The introduction of an oxime moiety (=N-OH) to the benzaldehyde core further modulates the molecule's physicochemical properties, often leading to enhanced biological activity[4]. This guide will focus on a comparative analysis of these oxime derivatives, exploring how various substitutions on the phenyl ring influence their antifungal potency.

Comparative Antifungal Activity: A Data-Driven Analysis

The antifungal efficacy of a compound is typically quantified by its Minimum Inhibitory Concentration (MIC) or 50% Effective Concentration (EC50). The MIC is the lowest concentration of a compound that prevents visible growth of a microorganism, while the EC50 represents the concentration that inhibits 50% of fungal growth. Lower MIC and EC50 values are indicative of higher antifungal potency.

The following table summarizes the antifungal activity of a selection of benzaldehyde and benzaldehyde oxime derivatives against various fungal species, as reported in the scientific literature. It is important to note that direct comparisons between studies should be made with caution, as experimental conditions may vary.

Compound	Fungal Species	MIC (mM)	EC50 (µg/mL)	Reference
Benzaldehyde Derivatives
Cinnamaldehyde	Aspergillus fumigatus	1.0	-	[1]
Aspergillus terreus	0.5	-	[1]
Aspergillus flavus	0.5	-	[1]
Penicillium expansum	0.5	-	[1]
2-Hydroxy-5-methoxybenzaldehyde	Aspergillus fumigatus	0.5	-	[1]
2-Hydroxy-3-methoxybenzaldehyde (o-Vanillin)	Aspergillus fumigatus	1.0	-	[1]
Vanillin Oxime & Derivatives
Vanillin	Macrophomina phaseolina	-	>250
Rhizoctonia solani	-	>250
Sclerotium rolfsii	-	>250
Vanillin Oxime	Macrophomina phaseolina	-	225.3
Rhizoctonia solani	-	210.7
Sclerotium rolfsii	-	215.4
Vanillin oxime-N-O-nonanoate	Rhizoctonia solani	-	66.7
Vanillin oxime-N-O-dodecanoate	Macrophomina phaseolina	-	73.1

Key Insights from the Data:

• Influence of the Oxime Group: The conversion of vanillin to vanillin oxime slightly increases its antifungal activity[4].

• Esterification Enhances Potency: A significant enhancement in antifungal activity is observed upon the conversion of vanillin oxime to its oxime-N-O-alkanoate derivatives. This suggests that the lipophilicity and the nature of the ester group play a crucial role in the compound's ability to interact with fungal targets.

• Substituent Effects on Benzaldehydes: The presence of hydroxyl and methoxy groups on the benzaldehyde ring influences antifungal activity. For instance, 2-hydroxy-5-methoxybenzaldehyde demonstrated a lower MIC against Aspergillus fumigatus compared to o-vanillin (2-hydroxy-3-methoxybenzaldehyde)[1].

Structure-Activity Relationship (SAR)

The antifungal activity of benzaldehyde oxime derivatives is intricately linked to their chemical structure. The following diagram illustrates the key structural features that influence their biological efficacy.

Caption: Structure-Activity Relationship (SAR) of benzaldehyde oxime derivatives.

Proposed Mechanism of Action

The primary antifungal mechanism of benzaldehyde derivatives is believed to be the disruption of cellular antioxidation systems in fungi[1][2][3]. These redox-active compounds can act as pro-oxidants, leading to an increase in reactive oxygen species (ROS) within the fungal cell. This oxidative stress can damage vital cellular components such as proteins, lipids, and DNA, ultimately inhibiting fungal growth.

The following diagram illustrates the proposed mechanism of action.

Caption: Proposed mechanism of antifungal action for benzaldehyde derivatives.

Experimental Protocols

To ensure the reproducibility and validity of antifungal activity assessment, standardized methodologies are crucial. The following are detailed protocols for two commonly employed assays for evaluating the antifungal properties of benzaldehyde oxime derivatives.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is widely used to determine the lowest concentration of a compound that inhibits the visible growth of a microorganism in a liquid medium[4].

Workflow for MIC Determination

Caption: Workflow for the Broth Microdilution MIC Assay.

Step-by-Step Protocol:

• Preparation of Fungal Inoculum:

  • Culture the fungal strain on an appropriate agar medium (e.g., Potato Dextrose Agar for many phytopathogens) until sufficient growth is achieved.

  • Harvest fungal spores or conidia by flooding the plate with a sterile saline solution containing a surfactant (e.g., 0.05% Tween 80) and gently scraping the surface.

  • Adjust the concentration of the spore suspension to a standardized value (e.g., 1 x 10^5 to 5 x 10^5 CFU/mL) using a hemocytometer or by spectrophotometric methods.

• Preparation of Test Compounds:

  • Dissolve the benzaldehyde oxime derivatives in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution of high concentration.

  • Perform serial two-fold dilutions of the stock solution in a sterile 96-well microtiter plate using an appropriate liquid growth medium (e.g., RPMI-1640 or Potato Dextrose Broth). This will create a range of concentrations to be tested.

• Inoculation and Incubation:

  • Add the standardized fungal inoculum to each well of the microtiter plate containing the diluted test compounds.

  • Include control wells: a growth control (medium with inoculum, no compound), a sterility control (medium only), and a solvent control (medium with inoculum and the highest concentration of DMSO used).

  • Incubate the plates at a suitable temperature (e.g., 25-30°C) for a duration appropriate for the fungal species (typically 24-72 hours).

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity (growth).

  • The MIC is the lowest concentration of the test compound at which there is no visible growth of the fungus[4].

Poisoned Food Technique for EC50 Determination

This technique is commonly used to evaluate the antifungal activity of compounds against mycelial growth on a solid medium[4].

Step-by-Step Protocol:

• Preparation of "Poisoned" Medium:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Add appropriate volumes of the stock solution to molten, sterile agar medium (e.g., Potato Dextrose Agar) to achieve the desired final concentrations.

  • Pour the agar containing the test compound into sterile Petri plates and allow it to solidify.

• Inoculation:

  • From a young, actively growing culture of the test fungus, cut a small disc (e.g., 5 mm diameter) of the agar containing the mycelium.

  • Place the fungal disc, mycelium-side down, in the center of each "poisoned" agar plate.

• Incubation:

  • Incubate the plates at a suitable temperature (e.g., 25-28°C) until the fungal growth in the control plate (agar with solvent but no test compound) has reached a significant diameter.

• Evaluation of Antifungal Activity:

  • Measure the radial growth (diameter) of the fungal colony on both the treated and control plates.

  • Calculate the percentage of growth inhibition using the following formula: % Inhibition = [(C - T) / C] x 100 where C is the average diameter of the fungal colony on the control plate and T is the average diameter of the fungal colony on the treated plate[4].

  • The EC50 value, the concentration that causes 50% inhibition of growth, can then be determined by plotting the percentage inhibition against the compound concentration and interpolating the 50% inhibition point.

Conclusion and Future Directions

The collective evidence strongly supports the benzaldehyde oxime scaffold as a promising platform for the development of novel antifungal agents. The ease of structural modification allows for the systematic optimization of antifungal potency and spectrum. Key takeaways from this comparative analysis include:

• The introduction of an oxime moiety to the benzaldehyde core is a viable strategy for enhancing antifungal activity.

• Further derivatization of the oxime group, particularly through esterification, can lead to a significant increase in antifungal potency.

• Substituents on the aromatic ring, such as hydroxyl and methoxy groups, play a critical role in modulating activity, with their position being a key determinant.

• The primary mechanism of action appears to involve the induction of oxidative stress through the disruption of the fungal antioxidation system.

Future research should focus on a more systematic exploration of a wider range of substituents on the benzaldehyde ring to build a more comprehensive SAR profile. Investigating the antifungal activity of these derivatives against a broader panel of clinically relevant and drug-resistant fungal strains is also a critical next step. Furthermore, elucidating the specific molecular targets within the fungal cell will be instrumental in optimizing the design of these compounds for enhanced efficacy and selectivity.

References

• Kim, J. H., Campbell, B. C., Mahoney, N., Chan, K. L., Molyneux, R. J., & May, G. S. (2011). Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Annals of Clinical Microbiology and Antimicrobials, 10(1), 23. [Link]

• Kim, J. H., Mahoney, N., & Campbell, B. C. (2011). Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Annals of Clinical Microbiology and Antimicrobials, 10, 23. [Link]

• de Souza, C. M., et al. (2013). Antifungal susceptibility, exoenzyme production and cytotoxicity of novel oximes against Candida. Mycoses, 56(5), 536-42. [Link]

• Kim, J. H., & Campbell, B. C. (2011). Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Annals of Clinical Microbiology and Antimicrobials, 10, 23. [Link]

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• 4. benchchem.com [benchchem.com]

Comparative Evaluation of 2-Hydroxy-4-methylbenzaldehyde Oxime in Diverse Solvent Systems

Introduction & Mechanistic Overview

2-Hydroxy-4-methylbenzaldehyde oxime (commonly referred to as 4-methylsalicylaldoxime) is a highly efficient bidentate chelating agent widely utilized in hydrometallurgical solvent extraction (SX) and as an intermediate in organic synthesis[1][2]. By coordinating via its deprotonated phenolic oxygen and oximic nitrogen, it forms remarkably stable, pseudo-macrocyclic square-planar complexes with transition metals such as Cu²⁺[3].

The efficiency, kinetics, and selectivity of this extraction are heavily dictated by the chosen solvent system (diluent). The solvent acts as more than a passive carrier; it actively influences the thermodynamics of chelation. This guide provides a rigorous comparative evaluation of 4-methylsalicylaldoxime across different solvent environments, offering actionable protocols and mechanistic insights for process optimization.

The Role of the Solvent System

The extraction of metal ions by 4-methylsalicylaldoxime is an equilibrium-driven, pH-dependent process. The electron-donating 4-methyl group enhances the nucleophilicity of the phenolic oxygen, accelerating the coordination kinetics compared to unsubstituted analogs[1].

• Aliphatic Solvents (e.g., Kerosene, Hexane): Provide a highly hydrophobic environment that drives the rapid partitioning of the neutral metal-chelate complex into the organic phase, yielding high extraction efficiencies and fast kinetics[4].

• Aromatic Solvents (e.g., Toluene, Xylene): Aromatic rings interact with the oxime via π−π stacking and solvation effects. While this slightly reduces the overall extraction kinetics for copper, it significantly suppresses the co-extraction of iron (Fe³⁺). In this capacity, aromatic diluents act as intrinsic thermodynamic modifiers to boost selectivity[4].

Figure 1: Logical relationship between diluent aromaticity and extraction performance metrics.

Comparative Performance Data

The following table synthesizes the performance of 10% (v/v) 4-methylsalicylaldoxime across different solvent systems at an optimal equilibrium pH of 2.5 and an Organic/Aqueous (O/A) phase ratio of 1:1[5][6].

Solvent System	Representative Diluent	Cu²⁺ Extraction Efficiency (%)	Phase Separation Time (s)	Cu/Fe Selectivity Factor	Emulsion Risk
Aliphatic	Kerosene / Hexane	> 92.0	~35 - 40	Moderate (~100)	Low
Aromatic	Toluene / Xylene	~ 85.0 - 88.0	~45 - 50	High (>150)	Low to Moderate
Blended (Ali/Aro)	Escaid 110 / Shellsol	~ 90.0	~40	High (~130)	Low

Self-Validating Experimental Protocol

To objectively evaluate the solvent effect, the following standardized protocol ensures reproducible phase separation and extraction metrics. Every step is designed to validate the thermodynamic and kinetic properties of the chosen solvent.

Step 1: Phase Preparation

• Aqueous Pregnant Leach Solution (PLS): Prepare a synthetic PLS containing 2.0 g/L Cu²⁺ (from CuSO₄) and 2.0 g/L Fe³⁺ (from Fe₂(SO₄)₃).

• pH Adjustment: Adjust the aqueous phase strictly to pH 2.5 using a calibrated pH meter and 0.1 M H₂SO₄[7].

  • Causality Check: Salicylaldoximes release protons upon chelation. If the pH drops too low, the equilibrium shifts backward, protonating the ligand and halting extraction. Conversely, pH > 3.0 risks the formation of colloidal copper or Fe(III) hydroxide precipitates, which stabilize emulsions and ruin phase separation[5][7].

• Organic Phase: Prepare separate 10% (w/v) solutions of 2-Hydroxy-4-methylbenzaldehyde oxime in (a) Aliphatic Kerosene and (b) Toluene. Ensure complete dissolution.

Step 2: Biphasic Extraction

• Transfer 50 mL of the PLS and 50 mL of the organic phase (O/A = 1:1) into a baffled extraction vessel.

• Agitate the biphasic mixture at 300 rpm for exactly 3 minutes.

  • Causality Check: Excessive agitation speeds (>500 rpm) create micro-droplets that lead to stable emulsions, particularly in high-aromatic diluents, artificially inflating phase separation times[7].

Step 3: Separation and Analysis

• Cease agitation and immediately start a timer. Record the Phase Separation Time (the time required for a sharp, distinct interface to form).

• Sample the aqueous raffinate and analyze via ICP-OES or AAS for residual Cu and Fe concentrations.

• Calculate Extraction Efficiency ( E% ) and the Cu/Fe Selectivity Factor ( β ).

Figure 2: Standard biphasic solvent extraction workflow for copper recovery using the oxime.

Troubleshooting & Optimization

• Persistent Emulsions: Often caused by particulate matter or degraded extractant. If phase separation exceeds 60 seconds, verify the purity of the 4-methylsalicylaldoxime. The reagent can degrade under prolonged UV exposure or extreme acidity, forming surface-active impurities that disrupt the solvent interface[7].

• Suboptimal Recovery: If copper recovery drops below 85% in aliphatic systems, check the equilibrium pH. The release of H⁺ during extraction lowers the pH; continuous adjustment with dilute NaOH during the mixing phase may be required to maintain the optimal pH of 2.5[7].

Sources

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Comparative Spectroscopic Analysis of Benzaldehyde Oximes: A Technical Guide

Benzaldehyde oximes represent a highly versatile scaffold in organic synthesis, coordination chemistry, and drug development. Their unique stereoelectronic properties, governed by the dynamic equilibrium of tautomerism and the partial double-bond character of the N-O bond, make them excellent candidates for structural studies and pharmacological applications[1][2].

As a Senior Application Scientist, I have structured this guide to provide researchers with a rigorous comparative analysis of the spectroscopic properties (NMR, FT-IR, and UV-Vis) of various substituted benzaldehyde oximes. By understanding the causality behind these spectral signatures, scientists can accurately predict reactivity patterns, hydrogen-bonding networks, and molecular conformations[1][3].

Structural Dynamics and Stereoelectronic Effects

The spectroscopic behavior of benzaldehyde oximes is inextricably linked to their structural dynamics. The oxime functional group (–CH=N–OH) participates in extensive stereoelectronic interactions through the nitrogen lone pair and the π-system of the aromatic ring[1].

• Isomerism and Hydrogen Bonding: Benzaldehyde oximes typically exist in the E (anti) geometry, which is often stabilized by intermolecular or intramolecular hydrogen bonding[3][4]. In the solid state, these molecules frequently assemble into R22​(6) dimers or C(3) catemers via O–H···N or O–H···O interactions[3].

• Substituent Effects: Electron-donating groups (e.g., methoxy) increase electron density on the aromatic ring, stabilizing the oxime group and shifting absorption maxima, while electron-withdrawing groups (e.g., halogens) increase the acidity of the phenolic/oxime protons[1][2].

Comparative Spectroscopic Data

To effectively differentiate between benzaldehyde oxime derivatives, orthogonal spectroscopic techniques must be employed. The table below synthesizes key spectral data across different substituted benzaldehyde oximes.

Table 1: Spectroscopic Comparison of Substituted Benzaldehyde Oximes

Compound	1 H NMR: –CH=NOH (ppm)	1 H NMR: –NOH (ppm)	FT-IR: C=N Stretch (cm −1 )	UV-Vis: λmax​ (nm)
Benzaldehyde Oxime	8.11	10.30	1652	254
3-Methoxybenzaldehyde Oxime	~8.06	~10.30	~1615	250–280
2-Hydroxybenzaldehyde Oxime	8.29	11.26	1629	~260
4-Fluorobenzaldehyde Oxime	8.13	10.36	1630	253
5-Bromo-2-alkoxybenzaldehyde Oxime	8.22	11.42	1658	~265

Data compiled from standardized characterization protocols using Acetone- d6​ or DMSO- d6​ for NMR[1][5].

Spectroscopic Causality:

• NMR Spectroscopy: The choice of solvent is critical. Using highly polar, aprotic solvents like DMSO- d6​ or Acetone- d6​ slows down the proton exchange rate of the –NOH group, allowing it to appear as a distinct, sharp singlet (typically between 10.30 and 11.50 ppm)[5]. The imine proton (–CH=N) consistently appears around 8.10–8.30 ppm[5].

• FT-IR Spectroscopy: The formation of the oxime is definitively confirmed by the presence of a broad O–H stretching band (3000–3600 cm −1 ) and a sharp C=N stretching band (1613–1658 cm −1 ). Conjugation with the aromatic ring lowers the C=N stretching frequency compared to aliphatic oximes.

• UV-Vis Spectroscopy: The primary electronic transition is a π→π∗ transition of the aromatic system, typically observed around 250–280 nm[1]. Methoxy substituents induce a bathochromic shift due to the extension of conjugation via oxygen's lone pairs[1].

Experimental Workflows and Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocol outlines the synthesis and subsequent spectroscopic characterization of benzaldehyde oximes.

Protocol: Synthesis and Characterization of Benzaldehyde Oximes

Phase 1: Condensation Reaction

• Preparation: Dissolve the substituted benzaldehyde (1.0 eq) in absolute ethanol.

• Reagent Addition: Add hydroxylamine hydrochloride (1.5 eq) and a base such as sodium acetate or pyridine (1.5 eq) to the solution[6]. Causality: The base neutralizes the hydrochloride salt, liberating the nucleophilic free hydroxylamine required for the attack on the carbonyl carbon.

• Reflux: Heat the mixture to reflux for 2–3 hours. Monitor reaction progress via TLC (Hexane:Ethyl Acetate, 3:1) observing the disappearance of the UV-active aldehyde spot.

• Workup: Cool the mixture to room temperature, concentrate under reduced pressure, and partition between ethyl acetate and water. Extract the organic layer, dry over anhydrous Na2​SO4​ , and evaporate the solvent.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain the pure E-oxime.

Phase 2: Spectroscopic Validation

• FT-IR Analysis: Prepare a KBr pellet (solid samples) or use ATR-FTIR. Verify the disappearance of the strong carbonyl stretch (~1700 cm −1 ) and the appearance of the C=N stretch (~1630 cm −1 ).

• NMR Acquisition: Dissolve 10 mg of the purified oxime in 0.6 mL of DMSO- d6​ . Acquire 1 H and 13 C NMR spectra. Ensure the –NOH proton is visible >10.0 ppm, validating the avoidance of rapid proton exchange[5].

Workflow Visualization

Workflow for the synthesis and spectroscopic characterization of benzaldehyde oximes.

Conclusion

The comparative spectroscopic analysis of benzaldehyde oximes reveals highly consistent yet tunable properties. By leveraging the specific chemical shifts in NMR, vibrational modes in IR, and electronic transitions in UV-Vis, researchers can precisely map the stereoelectronic landscape of these molecules. The integration of robust synthetic protocols with rigorous analytical validation ensures that these compounds can be reliably utilized in downstream medicinal chemistry and materials science applications.

References

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• ACS Publications. "Oxime-Based Salen-Type Tetradentate Ligands with High Stability against Imine Metathesis Reaction". ACS.org. Available at: [Link]

• Longdom Publishing. "Synthesis and Structural Characterization of 2-Hydroxy-5-(Phenyldiazenyl) Benzaldehyde Oxime". Longdom.org. Available at: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Hydroxy-4-methylbenzaldehyde Oxime

A Senior Application Scientist's Protocol for Ensuring Laboratory Safety and Regulatory Compliance

The foundation of this guide rests on the principles of proactive safety and regulatory adherence. The procedures outlined below are designed to be a self-validating system, ensuring that each step, from initial waste characterization to final disposal, is conducted with the highest degree of scientific integrity and caution.

Part 1: Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the potential hazards associated with 2-Hydroxy-4-methylbenzaldehyde oxime is essential. Based on data from similar aromatic oximes and aldehydes, the following hazards should be anticipated.[1][2][3][4]

Anticipated Hazards:

• Skin Irritation: May cause skin irritation upon contact.[1][2][3][4]

• Serious Eye Irritation: Poses a risk of serious eye irritation or damage.[1][2][3][4]

• Respiratory Irritation: Inhalation of dust or fumes may lead to respiratory tract irritation.[1][2]

• Harmful if Swallowed: Oral ingestion may be harmful.[5]

Personal Protective Equipment (PPE): A Non-Negotiable Standard

The following PPE must be worn at all times when handling 2-Hydroxy-4-methylbenzaldehyde oxime waste.[1][2][4]

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.[1]	To prevent contact with the eyes, which can cause serious irritation or damage.[1][4]
Hand Protection	Chemically resistant gloves (e.g., nitrile).	To prevent skin contact and potential irritation.[1]
Protective Clothing	A standard laboratory coat.	To protect the skin and personal clothing from contamination.[1]
Respiratory Protection	To be used if there is a risk of generating dust or aerosols, in a well-ventilated area or under a fume hood.[1][2]	To prevent inhalation and subsequent respiratory irritation.[1][2]

Part 2: Step-by-Step Disposal Protocol

The disposal of 2-Hydroxy-4-methylbenzaldehyde oxime must be managed as a hazardous waste stream. This protocol adheres to the guidelines set forth by the Environmental Protection Agency (EPA) for the management of chemical waste from "cradle-to-grave".[6]

Step 1: Waste Characterization and Segregation

Proper waste management begins with accurate characterization and segregation to prevent dangerous reactions.[7][8]

• Hazardous Waste Determination: Based on its anticipated irritant properties, 2-Hydroxy-4-methylbenzaldehyde oxime should be classified as hazardous waste.

• Segregation: This waste must be collected separately from non-hazardous laboratory trash. It is also crucial to segregate it from incompatible materials, such as strong oxidizing agents.[1][8]

Step 2: Waste Collection and Container Management

• Container Selection: Use a designated, leak-proof, and chemically compatible container for collecting the solid waste. The container must be in good condition and have a secure lid.[7][8]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "2-Hydroxy-4-methylbenzaldehyde oxime".[7][9] The date of initial waste accumulation should also be recorded.

• Container Handling: Keep the waste container closed at all times, except when adding waste.[7][8] Store the container in a designated satellite accumulation area that is away from heat sources and direct sunlight.[7]

Step 3: Disposal Workflow

The following diagram illustrates the logical flow of the disposal process, from the point of generation to final removal by certified waste handlers.

Caption: Disposal workflow for 2-Hydroxy-4-methylbenzaldehyde oxime.

Step 4: Arranging for Final Disposal

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary point of contact for arranging the disposal of hazardous waste. They will provide guidance on specific institutional procedures and schedule a pickup.

• Waste Manifest: For off-site disposal, a hazardous waste manifest must be completed.[10][11] This document tracks the waste from your laboratory to its final disposal site. Your EHS department will typically assist with or manage this process.

• Licensed Disposal Facility: Ensure that the waste is transported to a licensed and approved waste disposal plant.[1][4]

Part 3: Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response

• Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and ensure adequate ventilation.[2]

• Containment: For small spills, use an appropriate absorbent material, such as sand or diatomaceous earth, to contain the substance.[9] Avoid creating dust.[2][3]

• Collection: Carefully sweep or scoop the contained material into a designated hazardous waste container.[2][3]

• Decontamination: Clean the spill area thoroughly with soap and water.[3]

• Reporting: Report the spill to your laboratory supervisor and EHS department.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, provide artificial respiration and seek immediate medical attention.[1][2][4]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[1][2][3]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]
Ingestion	Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[1][3][5]

Part 4: Waste Minimization and Green Chemistry

The most effective approach to waste management is to minimize its generation at the source.[8][12] Researchers are encouraged to:

• Reduce Scale: Whenever possible, reduce the scale of experiments to minimize the quantity of waste produced.[8]

• Inventory Management: Avoid over-ordering chemicals to prevent the accumulation of surplus stock that may eventually become waste.[9]

• Substitution: Consider substituting hazardous chemicals with less hazardous alternatives if the experimental design allows.[8][9]

By adhering to these detailed procedures, researchers can ensure the safe and compliant disposal of 2-Hydroxy-4-methylbenzaldehyde oxime, thereby protecting themselves, their colleagues, and the environment.

References

• Chemically hazardous waste | Environmental Science Center - 東京大学. (n.d.). Retrieved from [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Retrieved from [Link]

• Acetone Oxime: Properties, Applications, and Safe Handling in Industrial Chemistry. (2024, August 30). Retrieved from [Link]

• Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. (n.d.). Retrieved from [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Retrieved from [Link]

• Laboratory Chemical Waste Management - CSIR IIP. (n.d.). Retrieved from [Link]

• Laboratory chemical waste - Water Corporation. (n.d.). Retrieved from [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Retrieved from [Link]

• EPA Hazardous Waste Management - Axonator. (2024, April 29). Retrieved from [Link]

• Safety Data Sheet: 2-Hydroxybenzaldehyde - Carl ROTH. (n.d.). Retrieved from [Link]

• Material Safety Data Sheet - syn-Benzaldehyde oxime - Cole-Parmer. (n.d.). Retrieved from [Link]

• Hazardous Waste | US EPA. (2026, February 12). Retrieved from [Link]

• Steps in Complying with Regulations for Hazardous Waste | US EPA. (2025, May 30). Retrieved from [Link]

• SAFETY DATA SHEET Benzaldehyde, 4-hydroxy- - Synerzine. (n.d.). Retrieved from [Link]

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Personal protective equipment for handling 2-Hydroxy-4-methylbenzaldehyde oxime

Advanced Laboratory Safety and Operational Guide: Handling 2-Hydroxy-4-methylbenzaldehyde Oxime

As a Senior Application Scientist, I have designed this operational guide to provide researchers and drug development professionals with field-proven, mechanistic safety protocols for handling 2-Hydroxy-4-methylbenzaldehyde oxime. While this compound is a highly valuable substituted salicylaldoxime derivative used in coordination chemistry and synthetic intermediate workflows[1], its oxime and phenolic functionalities necessitate rigorous, self-validating safety systems to mitigate dermal, ocular, and respiratory hazards[2].

Toxicological Profile & Mechanistic Causality

To implement effective safety measures, we must first understand the chemical causality behind the hazard. Based on the established toxicological profile of its parent scaffold (salicylaldoxime), 2-Hydroxy-4-methylbenzaldehyde oxime exhibits the following mechanistic risks:

• Dermal and Ocular Irritation (Category 2): The hydroxyl and oxime groups act as aggressive hydrogen-bond donors and acceptors. This allows the molecule to interact rapidly with the aqueous environment of the corneal epithelium and the lipid bilayer of the skin, leading to localized epidermal degradation and severe ocular inflammation[3][4].

• Respiratory Toxicity (STOT SE 3): The compound exists as a crystalline solid. Inhalation of its fine dust or sublimated vapors causes immediate irritation of the mucous membranes in the respiratory tract[3][5].

• Systemic Toxicity (Acute Tox. 4): The compound is harmful if swallowed. Accidental ingestion or transdermal absorption can lead to gastrointestinal distress and systemic toxicity[3][4].

Table 1: GHS Hazard Classification & Quantitative Thresholds

Hazard Class	Category	GHS Code	Signal Word	Clinical Manifestation
Acute Toxicity (Oral)	Category 4	H302	Warning	Harmful if swallowed; systemic gastrointestinal distress[3].
Skin Corrosion/Irritation	Category 2	H315	Warning	Erythema and localized epidermal degradation[4].
Serious Eye Damage/Irritation	Category 2	H319	Warning	Corneal inflammation; severe ocular stinging[4].

| Specific Target Organ Toxicity | Category 3 | H335 | Warning | Respiratory tract irritation upon inhalation of dust[3]. |

Mandatory Personal Protective Equipment (PPE) Matrix

Selecting the correct PPE is not merely a compliance exercise; it is a calculated defense against the specific chemical properties of oxime derivatives. The table below outlines the quantitative specifications and mechanistic justifications for your required gear.

Table 2: PPE Specifications and Mechanistic Justification

Protection Category	Recommended Equipment	Material Specification	Quantitative Metric	Mechanistic Justification
Ocular	Chemical splash goggles	Polycarbonate, indirect venting	ANSI Z87.1 compliant	Prevents ingress of fine crystalline dust and liquid splashes; standard safety glasses lack the necessary peripheral seal[5].
Dermal (Hands)	Chemical-resistant gloves	Nitrile rubber	Thickness ≥ 0.11 mm, Breakthrough > 480 min	Nitrile provides a superior breakthrough time against phenolic and oxime derivatives compared to latex, preventing transdermal absorption[6].
Dermal (Body)	Flame-retardant lab coat	100% Cotton or Nomex	Full-length coverage	Prevents electrostatic discharge which could ignite airborne dust; protects street clothing from micro-contamination[5].

| Respiratory | Particulate Respirator | N95 or P100 filter | 95% - 99.9% filtration efficiency | Required only if engineering controls (fume hood) fail or during bulk powder transfer, to filter out irritating particulates[5]. |

Experimental Workflow: Safe Handling & Synthesis

Every operational step in the laboratory must be a self-validating system —meaning the protocol includes built-in checks to confirm safety before proceeding to the next phase.

Step 1: Engineering Control Verification

• Action: Activate the chemical fume hood and verify the digital airflow monitor.

• Validation Check: Proceed only if the face velocity stabilizes between 80–100 feet per minute (fpm) . If the monitor fluctuates or alarms, tag the hood out of service immediately. Do not open the chemical container[4].

Step 2: Workspace Preparation & PPE Donning

• Action: Clear the hood of unnecessary clutter to ensure laminar airflow. Don nitrile gloves, splash goggles, and a lab coat[5].

• Validation Check: Perform a visual inspection of the gloves for micro-tears. Ensure goggles form a complete seal around the upper face, leaving no gaps for dust ingress.

Step 3: Reagent Transfer

• Action: Weigh the 2-Hydroxy-4-methylbenzaldehyde oxime using an anti-static analytical balance spatula to prevent powder aerosolization.

• Validation Check: Observe the powder's behavior during transfer. If airborne particulates are visible under the hood sash, immediately pause the transfer, reduce airflow turbulence, and allow the dust to settle before resuming[5].

Step 4: Post-Reaction Decontamination

• Action: Wipe down all spatulas, balances, and hood surfaces with a compatible solvent (e.g., ethanol or isopropanol), followed by a damp aqueous wipe.

• Validation Check: Inspect surfaces under standard lighting for any residual crystalline sheen. A completely matte, residue-free surface validates successful decontamination.

Operational workflow and emergency logic for handling 2-Hydroxy-4-methylbenzaldehyde oxime.

Emergency Response & Spill Containment

In the event of a spill, immediate containment is required to prevent respiratory exposure and environmental contamination.

• Solid Spills (Powder): Do not use a brush or compressed air, as this will aerosolize the irritant. Gently cover the spill with damp paper towels or an inert absorbent (vermiculite) to suppress dust[7]. Sweep up using a non-sparking tool and place in a hazardous waste container[4].

• Liquid Spills (If dissolved in solvent): Isolate the area. Apply dry sand or vermiculite to absorb the liquid[7].

• Validation Check: After physical removal, wash the spill site with soap and water[4]. Verify the absence of any lingering chemical odor (a characteristic phenolic/oxime scent) to confirm complete neutralization and removal.

Waste Management & Disposal Plan

Improper disposal of oxime derivatives poses a severe risk to aquatic ecosystems.

• Classification: Dispose of all 2-Hydroxy-4-methylbenzaldehyde oxime waste (including contaminated gloves, weighing boats, and absorbent materials) strictly as hazardous chemical waste[5].

• Environmental Precautions: Oxime derivatives can exhibit long-lasting aquatic toxicity. Under no circumstances should solutions or aqueous washings be flushed down the municipal drain[3][7].

• Storage & Segregation: Consolidate waste in a clearly labeled, tightly sealed High-Density Polyethylene (HDPE) container. Ensure this waste stream is strictly segregated from strong oxidizing agents and strong acids to prevent exothermic reactions[5].

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